4,5-Dichloro-2-(2-methoxyphenyl)pyrimidine

Core Science & Biosynthesis

Targeting the Scaffold: Biological Mechanisms of 2-Aryl-4,5-Functionalized Pyrimidines

Executive Summary

The pyrimidine heterocycle is a "privileged scaffold" in medicinal chemistry, serving as the core for a vast array of therapeutic agents. However, the specific substitution pattern of 2-aryl-4,5-functionalization creates a unique pharmacophore with distinct biological selectivity. Unlike the common 2-aminopyrimidine kinase inhibitors (which mimic the adenine hinge-binding region), 2-aryl derivatives primarily exploit hydrophobic pockets in enzymes and structural proteins.

This technical guide dissects the primary biological targets of this specific subclass—Microtubules (Tubulin) , Receptor Tyrosine Kinases (EGFR/VEGFR) , and Fibroblast Growth Factor Receptors (FGFR) —and provides validated protocols for their interrogation.

Part 1: The Pharmacophore & Structure-Activity Relationship (SAR)[1][2]

To understand the biological targets, one must first understand the structural logic. The 2-aryl-4,5-functionalized pyrimidine operates on a tripartite mechanism:

• Position 2 (Aryl Group): Acts as a lipophilic anchor. In tubulin binding, this mimics the A-ring of colchicine. In kinase inhibitors, it often occupies the hydrophobic pocket adjacent to the gatekeeper residue.

• Position 4 (Functionalized): Often serves as the Hydrogen Bond Acceptor/Donor (HBA/HBD) interface, interacting with specific amino acid residues (e.g., Cys, Asp) in the active site.

• Position 5 (Modulator): This position controls the electronic properties of the ring and steric bulk, often determining selectivity between homologous targets (e.g., EGFR vs. HER2).

Visualization: The 2-Aryl-Pyrimidine SAR Logic

Figure 1: Structural logic of 2-aryl-4,5-functionalized pyrimidines and their interaction with primary biological targets.

Part 2: Primary Biological Targets

Microtubule Destabilization (Tubulin)

The most prominent target for 2-aryl-4,5-functionalized pyrimidines is the colchicine-binding site of tubulin.

• Mechanism: These derivatives inhibit the polymerization of tubulin into microtubules. By binding to the

  -subunit of the tubulin heterodimer (at the interface with the -subunit), they prevent the straight conformation required for microtubule formation.

• Key SAR Insight: Research indicates that a 2-(substituted-phenyl) group combined with a 4-amino or fused system (like triazolo[1,5-a]pyrimidine) creates a steric overlap with Combretastatin A-4 (CA-4), a potent vascular disrupting agent.

• Therapeutic Outcome: Disruption of the mitotic spindle leads to cell cycle arrest at the G2/M phase and subsequent apoptosis.

Receptor Tyrosine Kinases (EGFR & VEGFR)

While many kinase inhibitors utilize a 2-amino motif, 2-aryl derivatives have emerged as potent Type II inhibitors or allosteric modulators, particularly for EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor).

• Mechanism: These compounds function as ATP-competitive inhibitors. The pyrimidine nitrogen accepts a hydrogen bond from the hinge region (e.g., Met793 in EGFR), while the 2-aryl group extends into the hydrophobic back pocket.

• Dual Inhibition: Certain 4-thiophenyl-pyrimidine derivatives have shown dual inhibition of EGFR and VEGFR-2, making them highly effective against solid tumors by targeting both proliferation (EGFR) and angiogenesis (VEGFR).

Fibroblast Growth Factor Receptor (FGFR)

Recent advancements have identified 2,4,5-trisubstituted pyrimidines as irreversible inhibitors of FGFR, specifically targeting gatekeeper mutations (e.g., V561M in FGFR1).[1]

• Mechanism: The 2-aryl moiety is critical for overcoming steric clashes introduced by gatekeeper mutations that render first-generation inhibitors ineffective.

• Relevance: This is a high-value target for Non-Small Cell Lung Cancer (NSCLC) where acquired resistance is a major hurdle.[1]

Visualization: EGFR Signaling Blockade

Figure 2: Signal transduction blockade. The 2-aryl-pyrimidine inhibitor prevents EGFR autophosphorylation, halting the RAS-RAF-MEK-ERK cascade.

Part 3: Validated Experimental Protocols

To confirm the biological activity of synthesized derivatives, the following self-validating protocols are recommended.

Protocol A: In Vitro Tubulin Polymerization Assay

Objective: Quantify the inhibition of tubulin assembly into microtubules using a fluorescence-based reporter (DAPI or hydrophobic dye).

Reagents:

• Purified Porcine Brain Tubulin (>99% pure).

• GTP (Guanosine Triphosphate).

• PEM Buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl2, pH 6.9).

• Fluorescent Reporter (e.g., DAPI).

Workflow:

• Preparation: Dilute tubulin to 2 mg/mL in PEM buffer containing 1 mM GTP. Keep on ice (4°C) to prevent premature polymerization.

• Compound Addition: Add 5

  L of the test compound (dissolved in DMSO) to a 96-well black plate pre-warmed to 37°C.

  • Control: DMSO only (Negative), Colchicine (Positive, 5

    M).

  • Constraint: Final DMSO concentration must be <1% to avoid solvent-induced artifacts.

• Initiation: Add 95

  L of the tubulin/GTP mixture to the wells.

• Kinetic Measurement: Immediately place in a fluorescence plate reader at 37°C. Measure fluorescence (Ex 360 nm / Em 450 nm) every 60 seconds for 60 minutes.

• Data Analysis: Plot Relative Fluorescence Units (RFU) vs. Time.

  • Valid Result: The negative control should show a sigmoidal curve (nucleation, elongation, steady state). An active inhibitor will flatten this curve.

Protocol B: ADP-Glo™ Kinase Assay (EGFR/FGFR)

Objective: Measure the inhibitory capacity (IC50) against specific kinases by quantifying ADP production (a product of the kinase reaction).

Reagents:

• Recombinant Kinase (EGFR or FGFR).

• Substrate (Poly [Glu, Tyr] 4:1).

• Ultra-Pure ATP.

• ADP-Glo™ Reagent & Kinase Detection Reagent (Promega).

Workflow:

• Enzyme Reaction: In a 384-well white plate, incubate kinase (2 ng/well), substrate, and test compound for 10 minutes at room temperature.

• ATP Addition: Add ATP (at

  concentration for the specific kinase) to initiate the reaction. Incubate for 60 minutes.

• ADP-Glo Step: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete remaining ATP. Incubate for 40 minutes.

• Detection: Add Kinase Detection Reagent (converts ADP to ATP, then to light via luciferase). Incubate for 30 minutes.

• Readout: Measure luminescence.

  • Calculation: % Inhibition =

    .

Part 4: Comparative Data Summary

The following table summarizes the potency of 2-aryl-4,5-functionalized pyrimidines across key targets based on recent literature.

Target	Specificity	Key Substituent (Pos 4/5)	Typical IC50 Range	Mechanism
Tubulin	Colchicine Site	4-amino / Fused Triazolo	0.03 - 0.5 M	Polymerization Inhibition
EGFR	WT & T790M	4-thiophenyl / 5-CN	0.008 - 0.2 M	ATP-Competitive
FGFR	Gatekeeper (V561M)	4-amino / 5-alkynyl	0.01 - 0.1 M	Irreversible / Covalent
VEGFR-2	Angiogenesis	4-substituted-pyrazole	0.1 - 0.5 M	Type II Inhibition

References

• Design, Synthesis and Biological Investigation of 2-Anilino Triazolopyrimidines as Tubulin Polymerization Inhibitors. Source: Pharmaceuticals (2022).[2][3] URL:[Link]

• Discovery of highly potent tubulin polymerization inhibitors: Design, synthesis, and structure-activity relationships of novel 2,7-diaryl-[1,2,4]triazolo[1,5-a]pyrimidines. Source: European Journal of Medicinal Chemistry (2021). URL:[Link]

• Synthesis and biological evaluation of 2,4,5-substituted pyrimidines as a new class of tubulin polymerization inhibitors. Source: Journal of Medicinal Chemistry (2011).[4] URL:[Link]

• Discovery of Novel 2,4,5-Trisubstituted Pyrimidine Derivatives as Potent and Selective FGFR Inhibitors against Gatekeeper Mutants. Source: Journal of Medicinal Chemistry (2025). URL:[Link]

• Novel 4-thiophenyl-pyrazole, pyridine, and pyrimidine derivatives as potential antitumor candidates targeting both EGFR and VEGFR-2. Source: RSC Advances (2022). URL:[Link]

Sources

• 1. Discovery of Novel 2,4,5-Trisubstituted Pyrimidine Derivatives as Potent and Selective FGFR Inhibitors against Gatekeeper Mutants for the Treatment of NSCLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 4. Synthesis and biological evaluation of 2,4,5-substituted pyrimidines as a new class of tubulin polymerization inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of 4,5-Dihalopyrimidines

Introduction

The pyrimidine scaffold is a cornerstone of medicinal chemistry, forming the core of numerous therapeutic agents and biologically active molecules.[1][2] Among the vast landscape of pyrimidine derivatives, those bearing halogens at the 4- and 5-positions of the ring represent a class of particularly valuable synthetic intermediates. The C4 and C5 positions are critical for interaction with biological targets, and the presence of two distinct halogen atoms offers orthogonal reactivity, enabling selective functionalization through methods like nucleophilic aromatic substitution (SNAr) and transition-metal-catalyzed cross-coupling reactions. This dual-handle approach allows for the systematic and differential elaboration of the pyrimidine core, making 4,5-dihalopyrimidines powerful building blocks in the construction of complex molecular architectures for drug discovery and development.[3][4]

This technical guide provides a comprehensive overview of the primary synthetic pathways to access 4,5-dihalopyrimidines. We will delve into the strategic and mechanistic considerations behind each approach, offering field-proven insights into experimental choices. This document is intended for researchers, scientists, and drug development professionals seeking to leverage these versatile intermediates in their synthetic campaigns.

Core Synthetic Strategies

The synthesis of 4,5-dihalopyrimidines can be broadly categorized into three principal strategies, each with its own set of advantages and substrate scope considerations:

• Sequential Halogenation of a Pre-formed Pyrimidine Ring: The most direct approach, involving the stepwise introduction of halogens onto an existing pyrimidine scaffold.

• Ring-Closing Cyclocondensation: Construction of the pyrimidine ring from acyclic precursors that already contain the requisite halogen atoms.

• Modification of Polyhalogenated Pyrimidines: Selective manipulation of more highly halogenated pyrimidines to yield the desired 4,5-dihalo substitution pattern.

Strategy 1: Sequential Halogenation of a Pre-formed Pyrimidine Ring

This strategy is arguably the most common and versatile route to 4,5-dihalopyrimidines. The order of halogen introduction is critical and is dictated by the electronic nature of the pyrimidine ring and the regioselectivity of halogenating agents. Two primary pathways exist: halogenation of C5 followed by C4, or the reverse.

Pathway A: C5-Halogenation followed by C4-Halogenation

This pathway commences with a pyrimidine derivative that is first halogenated at the electron-rich C5 position, typically via electrophilic aromatic substitution. The resulting intermediate, often a 5-halo-4-hydroxypyrimidine (which exists in tautomeric equilibrium with its pyrimidinone form), is then subjected to a second halogenation step to replace the C4 hydroxyl group.

Causality Behind the Experimental Choices:

The C5 position of a pyrimidin-4-one is electronically analogous to the α-carbon of an enone, making it susceptible to attack by electrophilic halogenating agents like N-chlorosuccinimide (NCS) or N-bromosuccinimide (NBS). Once the C5 position is halogenated, the C4-hydroxyl group can be readily converted into a good leaving group (e.g., a phosphate ester intermediate) by reacting it with a halogenating agent like phosphorus oxychloride (POCl₃) or phosphorus oxybromide (POBr₃), which is then displaced by a halide ion to furnish the dihalogenated product.

Experimental Protocol: Synthesis of 4-Chloro-6-ethyl-5-fluoropyrimidine [5]

This procedure exemplifies the conversion of a 5-fluoropyrimidin-4-one into a 4-chloro-5-fluoro derivative, a key intermediate in the synthesis of the antifungal agent Voriconazole.[6]

Step 1: Reaction Setup

• Charge a suitable reactor with dichloromethane (4 volumes relative to the starting material).

• Add 6-ethyl-5-fluoropyrimidin-4(1H)-one (1.0 eq).

• Stir the mixture for 15 minutes at ambient temperature (25-30 °C).

Step 2: Reagent Addition

• Add triethylamine (1.01 eq) to the reaction mixture.

• Over a period of 3 hours, add phosphorus oxychloride (POCl₃, 1.1 eq) dropwise. It is critical to maintain the internal reaction temperature below 35 °C during this addition to control the exotherm.

Step 3: Reaction and Work-up

• Heat the reaction mass to reflux (40-48 °C) and maintain for 3 hours. Monitor reaction completion by HPLC or TLC.

• Cool the mixture to 5 °C.

• Carefully quench the reaction by adding 3.7 M hydrochloric acid (4 volumes) over 1 hour, maintaining a low temperature.

• Stir the mixture for 30 minutes at 20 °C.

• Separate the organic and aqueous layers. Extract the aqueous layer twice with dichloromethane (2 x 1 volume).

• Combine the organic layers and wash with water (1 volume).

Step 4: Isolation

• Remove the solvents under reduced pressure (550 mmHg) at a temperature between 28-46 °C.

• The resulting brown liquid is the target compound, 4-chloro-6-ethyl-5-fluoropyrimidine.

Reagent/Solvent	Molar Eq.	Purpose	Key Insight
6-Ethyl-5-fluoropyrimidin-4(1H)-one	1.0	Starting Material	The 5-fluoro substituent activates the ring for subsequent chemistry.
Dichloromethane	~4 Vol.	Solvent	Provides a suitable reaction medium and facilitates work-up.
Triethylamine	1.01	Base	Activates the pyrimidinone for reaction with POCl₃.
Phosphorus Oxychloride (POCl₃)	1.1	Chlorinating Agent	Converts the C4-hydroxyl group into a C4-chloro group.[5]
Hydrochloric Acid	~2.1 eq	Quench/Work-up	Neutralizes excess reagents and facilitates phase separation.

Pathway B: C4-Halogenation followed by C5-Halogenation

In this alternative sequence, a halogen is first installed at the C4 position. This is typically achieved by starting with a 4-hydroxypyrimidine and converting it to a 4-halopyrimidine as described previously. The resulting 4-halopyrimidine is then subjected to electrophilic halogenation at the C5 position.

Causality Behind the Experimental Choices:

The halogen at C4 is an electron-withdrawing group, which deactivates the pyrimidine ring towards electrophilic attack. However, the C5 position remains the most nucleophilic carbon and can still react with potent electrophilic halogenating agents. The choice of reaction conditions, particularly the use of a base, can be crucial for facilitating the reaction.

Experimental Protocol: Synthesis of 5-Bromo-4-chloropyrimidine [1]

This procedure outlines the bromination of a pre-formed 4-chloropyrimidine at the C5 position.

Step 1: Reaction Setup

• In a suitable reaction vessel, charge the reaction solvent (e.g., an inert organic solvent like dichloromethane).

• Add bromine (Br₂) to the solvent.

Step 2: Reagent Addition

• Slowly add a solution of a base, such as sodium hydroxide, to the bromine mixture. This generates the active brominating species.

• Add 4-chloropyrimidine to the reaction mixture.

Step 3: Reaction and Isolation

• Allow the reaction to proceed for a specified time, monitoring for the consumption of the starting material by TLC or GC-MS.

• Upon completion, perform a standard aqueous work-up to remove inorganic salts and unreacted reagents.

• Extract the product into an organic solvent.

• Dry the organic layer over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purify the 5-bromo-4-chloropyrimidine by recrystallization or column chromatography.

Reagent	Purpose	Key Insight
4-Chloropyrimidine	Starting Material	The chloro group directs halogenation to the C5 position.
Bromine (Br₂)	Brominating Agent	Provides the electrophilic bromine for the substitution reaction.
Sodium Hydroxide	Base	Facilitates the reaction, possibly by forming hypobromite in situ.[1]

Strategy 2: Ring-Closing Cyclocondensation

This elegant strategy builds the 4,5-dihalopyrimidine scaffold from acyclic fragments, installing the required halogen atoms before the ring-formation step. The most common approach is the Pinner synthesis, which involves the condensation of a 1,3-dicarbonyl compound (or its equivalent) with an N-C-N fragment like an amidine, urea, or guanidine.[4]

Causality Behind the Experimental Choices:

For this strategy to be effective, a halogenated 1,3-dicarbonyl equivalent is required. For example, a 2-halo-malonic acid derivative can be condensed with a reagent like formamidine. The reaction proceeds via initial nucleophilic attack of the amidine onto one of the carbonyl groups, followed by an intramolecular cyclization and subsequent dehydration to form the aromatic pyrimidine ring.

Experimental Protocol: Synthesis of 5-(4-bromophenyl)-4,6-dichloropyrimidine [7]

While this example yields a 4,6-dichloro product, its three-step synthesis from an acyclic precursor provides a clear and instructive template for how a C5-substituted pyrimidine ring is constructed. A similar approach using a dihalogenated malonate derivative would be expected to yield a 4,5,6-trihalopyrimidine, which could then be selectively dehalogenated at C6.

Step 1: Synthesis of Dimethyl 2-(4-bromophenyl)malonate

• Add sodium hydride (3.0 eq) to a suspension in THF.

• Dropwise, add a solution of methyl 2-(4-bromophenyl)acetate (1.0 eq) in THF, maintaining the temperature at 25-27 °C.

• After the addition is complete, stir for 1 hour, then add dimethyl carbonate (4.0 eq) and continue the reaction for 14 hours.

• Cool the reaction to -10 °C and adjust the pH to 6-7 with 36% hydrochloric acid.

• Remove THF under reduced pressure and extract the product with ethyl acetate. Wash the organic phase with 1 M HCl and brine, dry over magnesium sulfate, and concentrate to yield the malonate derivative.

Step 2: Synthesis of 5-(4-Bromophenyl)pyrimidine-4,6-diol

• Prepare a solution of sodium methoxide by slowly adding sodium (3.0 eq) to methanol at 0 °C.

• Add a methanol solution of the malonate from Step 1 (1.0 eq) to the sodium methoxide solution.

• Add formamidine and heat the reaction at 40 °C for 3.5 hours.

• Cool the reaction, remove methanol under reduced pressure, and add a citric acid solution to the residue.

• Filter the resulting precipitate, wash with water, and dry to obtain the pyrimidine-4,6-diol.

Step 3: Synthesis of 5-(4-bromophenyl)-4,6-dichloropyrimidine

• Reflux a mixture of the pyrimidine-4,6-diol from Step 2 (1.0 eq) in phosphorus oxychloride (POCl₃) for 8 hours.

• Cool the reaction mixture and pour it into ice water.

• Adjust the pH to 9-10 with potassium carbonate.

• Filter the resulting solid, wash with water, and dry to yield the final product.[7]

Step	Key Reagents	Purpose	Key Insight
1	Sodium Hydride, Dimethyl Carbonate	Malonate Synthesis	Builds the C-C-C backbone required for cyclization.
2	Sodium Methoxide, Formamidine	Ring Formation	Condensation with the N-C-N unit to form the pyrimidine ring.
3	Phosphorus Oxychloride (POCl₃)	Chlorination	Converts the dihydroxy pyrimidine into the reactive dichloro derivative.

Strategy 3: Modification of Polyhalogenated Pyrimidines

Commercially available or readily synthesized tri- or tetra-halopyrimidines can serve as excellent starting points for accessing 4,5-dihalo derivatives. This strategy relies on the differential reactivity of the halogenated positions, allowing for selective removal or substitution of halogens at positions other than C4 and C5.

Causality Behind the Experimental Choices:

The reactivity of halogens on the pyrimidine ring towards nucleophilic substitution generally follows the order C4 > C6 > C2 >> C5. The halogen at C5 is typically unreactive towards SNAr. This reactivity difference can be exploited. For example, starting with a 2,4,5-trihalopyrimidine, a nucleophile can be selectively introduced at the C2 or C4 position. Alternatively, a halogen at a more reactive position could be selectively removed via reductive dehalogenation.

Illustrative Example: Synthesis of 4-Amino-5-bromo-2-chloropyrimidine [4]

This synthesis demonstrates the principle of selective functionalization. It starts with 5-bromo-2,4-dichloropyrimidine and selectively substitutes the more reactive C4-chloro group with an amino group, leaving the C2-chloro and C5-bromo atoms untouched. This highlights the utility of a 2,4,5-trihalo- (or in this case, a 5-bromo-2,4-dichloro-) pyrimidine as a precursor.

Experimental Protocol:

• In a 1000 mL three-necked flask, charge 5-bromo-2,4-dichloropyrimidine and aqueous ammonia.

• Stir the mixture under reflux for 3-5 hours.

• Monitor the reaction's completion via TLC.

• Cool the reaction mixture to room temperature and filter the crude product.

• Wash the solid with ethanol (200 mL) and water (500 mL) and dry.

• Recrystallize the product from a chloroform:petroleum ether (1:1) mixture to obtain pure, white solid 4-amino-5-bromo-2-chloropyrimidine.[4]

This selective amination at C4 demonstrates the feasibility of manipulating polyhalogenated systems to access specific substitution patterns, a core concept of this strategy.

Conclusion

The synthesis of 4,5-dihalopyrimidines is a critical enabling technology in modern medicinal chemistry. The three primary strategies—sequential halogenation, ring-closing cyclocondensation, and modification of polyhalogenated precursors—each provide a powerful and distinct approach to these valuable intermediates. The choice of strategy is dictated by the availability of starting materials, the desired final substitution pattern, and the scalability of the process. A thorough understanding of the underlying reaction mechanisms and the causality behind experimental choices, as detailed in this guide, allows the synthetic chemist to rationally design and execute efficient syntheses of these versatile molecular building blocks, accelerating the discovery and development of new therapeutic agents.

References

Sources

• 1. Pyrimidine synthesis [organic-chemistry.org]
• 2. Pyrimidines can be made from 1,3-dicarbonyl compounds and amidines [ns1.almerja.com]
• 3. mdpi.com [mdpi.com]
• 4. A deconstruction–reconstruction strategy for pyrimidine diversification - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of Dihydropyrimidinone (DHPM) Derivatives through a Multicomponent Reaction (MCR) and Their Biological Activity [jmchemsci.com]
• 6. bu.edu.eg [bu.edu.eg]
• 7. atlantis-press.com [atlantis-press.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Suzuki-Miyaura Coupling at the 5-Chloro Position of Pyrimidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Challenges of C-Cl Bond Activation on an Electron-Deficient Heterocycle

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, prized for its ability to forge carbon-carbon bonds with high efficiency and functional group tolerance.[1][2][3][4] This palladium-catalyzed reaction is particularly vital in pharmaceutical and materials science for the construction of biaryl and heteroaryl motifs, which are prevalent in many therapeutic agents and functional materials.[1][5] Pyrimidine derivatives, in particular, are of immense interest in drug discovery due to their presence in numerous approved drugs and their capacity to act as bioisosteres and engage in crucial hydrogen bonding interactions.[1]

This guide focuses on a specific, and often challenging, transformation: the Suzuki-Miyaura coupling at the 5-chloro position of pyrimidine derivatives. The C-Cl bond is notoriously less reactive than its C-Br or C-I counterparts in the key oxidative addition step of the catalytic cycle.[2][6][7][8] However, the electron-deficient nature of the pyrimidine ring somewhat activates the attached chlorine, making this transformation feasible under carefully optimized conditions.[1][6] Achieving high yields and selectivity requires a nuanced understanding of the interplay between the catalyst, ligand, base, and solvent system. This document provides a detailed exploration of these parameters, offering field-proven insights and a comprehensive protocol to empower researchers in this area.

The Catalytic Cycle: A Mechanistic Overview

The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst. Understanding these fundamental steps is crucial for rational troubleshooting and optimization.

• Oxidative Addition: The cycle begins with the oxidative addition of the 5-chloropyrimidine to a Pd(0) complex. This is typically the rate-determining step for aryl chlorides and involves the insertion of the palladium into the carbon-chlorine bond, forming a Pd(II) species.[2][3] The efficiency of this step is highly dependent on the electron-richness and steric bulk of the supporting ligand on the palladium catalyst.[2][5]

• Transmetalation: In this step, the organic group from the organoboron reagent (e.g., a boronic acid) is transferred to the palladium center. This process is facilitated by a base, which activates the boronic acid to form a more nucleophilic borate species, enhancing the rate of transfer.[2][3][9][10]

• Reductive Elimination: The final step involves the reductive elimination of the two coupled organic fragments from the palladium center, forming the desired C-C bond and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[2][3]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Optimizing Reaction Conditions for 5-Chloropyrimidines

The success of coupling at the 5-chloro position hinges on the judicious selection of reaction components. Due to the lower reactivity of the C-Cl bond, conditions must be tailored to favor the oxidative addition step without promoting unwanted side reactions.[7][11]

Catalyst and Ligand Selection: The Key to Activating the C-Cl Bond

The choice of the palladium source and, more critically, the supporting ligand is paramount for activating the inert C-Cl bond.[11] While traditional catalysts like Pd(PPh₃)₄ can be effective, modern catalyst systems often provide superior results, especially for challenging substrates.[11]

• Palladium Precursors: Common choices include Pd(OAc)₂, Pd₂(dba)₃, and Pd(PPh₃)₄.[11][12] Often, a combination of a Pd(0) or Pd(II) source with a specific ligand is used to generate the active catalyst in situ.

• Ligands: For C-Cl bond activation, bulky, electron-rich phosphine ligands are generally the most effective.[2][5][13] These ligands stabilize the monoligated palladium species believed to be highly reactive in the oxidative addition step and enhance the rate of reductive elimination.[5] Dialkylbiaryl phosphines, such as SPhos and DavePhos, have demonstrated exceptional activity in this context.[5] N-heterocyclic carbenes (NHCs) also represent a powerful class of ligands for activating aryl chlorides.[12][14]

Catalyst System	Substrate Type	Key Advantages	Reference
Pd(PPh₃)₄	General Chloropyrimidines	Commonly available, effective for some activated systems.	[11]
Pd₂(dba)₃ / SPhos	Unactivated Aryl Chlorides	High reactivity, broad scope, low catalyst loadings.	[5]
Pd(OAc)₂ / PCy₃	Sterically Hindered Aryl Chlorides	Effective for bulky substrates, promotes C-Cl activation.	[12][15]
PEPPSI-IPr	General Chloropyrimidines	Air and moisture stable pre-catalyst, good for a range of substrates.	[1]

The Role of the Base: Driving Transmetalation

The base plays a crucial role in the transmetalation step by activating the boronic acid.[9][10] The choice of base can significantly impact reaction yield and selectivity.

• Inorganic Bases: Potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and potassium phosphate (K₃PO₄) are widely used.[1][16] K₃PO₄ is often a good choice for challenging couplings as it is a strong enough base to facilitate transmetalation but can minimize side reactions like protodeboronation.[7]

• Base Strength and Solubility: The effectiveness of a base is tied to its strength and solubility in the reaction medium.[9] The formation of the borate anion [RB(OH)₃]⁻ is key for efficient transmetalation.[9]

Solvent Systems: More Than Just a Medium

The solvent not only dissolves the reactants but can also influence catalyst activity and reaction selectivity.[14][17][18][19]

• Aprotic Solvents: Toluene, 1,4-dioxane, and tetrahydrofuran (THF) are commonly employed.[1]

• Aqueous Mixtures: Often, a mixture of an organic solvent with water (e.g., dioxane/water) is beneficial.[6][20] Water can aid in dissolving the inorganic base and facilitate the formation of the active borate species. For some heterocyclic substrates, aqueous catalysis has been shown to be more efficient than anhydrous conditions.[20]

• Polar Aprotic Solvents: Solvents like DMF can be used but may sometimes influence selectivity in more complex systems.[17] The choice of solvent should be matched with the specific catalyst system for optimal performance.[19]

Detailed Experimental Protocol

This protocol provides a generalized starting point for the Suzuki-Miyaura coupling of a 5-chloropyrimidine derivative with an arylboronic acid. Optimization for specific substrates is highly recommended.

Materials and Reagents:

• 5-Chloropyrimidine derivative (1.0 equiv)

• Arylboronic acid (1.2–1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2–5 mol%) or a combination of Pd precursor and ligand (e.g., Pd₂(dba)₃ / SPhos)

• Base (e.g., K₃PO₄ or K₂CO₃, 2.0–3.0 equiv)[7]

• Anhydrous, degassed solvent (e.g., 1,4-dioxane/water, 4:1 v/v)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (Schlenk flask or sealed vial, condenser)

• Magnetic stirrer and heating plate

Reaction Setup and Execution Workflow:

Caption: General experimental workflow for Suzuki-Miyaura coupling.

Step-by-Step Procedure:

• Preparation: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the 5-chloropyrimidine derivative (1.0 equiv), the arylboronic acid (1.2 equiv), and the base (e.g., K₃PO₄, 2.0 equiv).[6]

• Inert Atmosphere: Seal the flask and connect it to a Schlenk line. Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure an oxygen-free environment.[7][16]

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst and ligand (if applicable).

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane and water) via syringe. The solvent should be thoroughly sparged with an inert gas for at least 30 minutes prior to use.[7]

• Reaction: Heat the reaction mixture to the desired temperature (typically 80–110 °C) with vigorous stirring.[6] Higher temperatures may be necessary for less reactive chlorides.[6]

• Monitoring: Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.[1]

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite if necessary.[6] Transfer the filtrate to a separatory funnel and wash with water and then brine.[1]

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to afford the desired 5-arylpyrimidine derivative.[11]

Troubleshooting and Key Considerations

• Low Yield: The most common issue is low yield, which can stem from several factors.[7]

  • Catalyst Deactivation: The nitrogen atoms in the pyrimidine ring can coordinate to the palladium center, leading to catalyst deactivation.[7][21] Using bulky ligands can help mitigate this. Ensure all reagents and solvents are of high purity and properly degassed, as oxygen can also deactivate the catalyst.[7][16]

  • Protodeboronation: This side reaction, where the boronic acid is converted back to an arene, can be a significant issue, often exacerbated by high temperatures.[7] Using fresh, high-purity boronic acid and carefully selecting the base can help minimize this.[7]

• Substrate Reactivity: Electron-rich or sterically hindered boronic acids may exhibit lower reactivity. In such cases, screening different catalyst/ligand combinations or increasing the reaction temperature may be necessary.[7]

• Inertness: The strict exclusion of oxygen is critical for reproducibility and high yields. Failure to maintain an inert atmosphere is a common cause of reaction failure.[7]

By carefully considering the mechanistic principles and systematically optimizing the reaction parameters outlined in this guide, researchers can successfully implement the Suzuki-Miyaura coupling at the 5-chloro position of pyrimidines, unlocking access to a wide array of valuable compounds for drug discovery and development.

References

• Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. Available at: [Link]

• Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC. Available at: [Link]

• Analyzing the Solvent Effects in Palladium/N‑Heterocyclic Carbene (Pd/NHC)-Catalyzed Suzuki–Miyaura Coupling of Aryl Chlorides: A Computational Study of the Oxidative Addition Step with Experimental Validation - PMC. Available at: [Link]

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. Available at: [Link]

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC. Available at: [Link]

• Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity - PMC. Available at: [Link]

• The Suzuki Reaction - Andrew G. Myers Research Group. Available at: [Link]

• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions - ArODES HES-SO. Available at: [Link]

• Suzuki Coupling - Organic Chemistry Portal. Available at: [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. - YouTube. Available at: [Link]

• Efficient Suzuki-Miyaura coupling of (hetero)aryl chlorides with thiophene- and furanboronic acids in aqueous n-butanol. | Semantic Scholar. Available at: [Link]

• Solvent effects in palladium catalysed cross-coupling reactions - White Rose Research Online. Available at: [Link]

• Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. Available at: [Link]

• B-Alkyl Suzuki Couplings - Macmillan Group. Available at: [Link]

• Pd-catalyzed asymmetric Suzuki–Miyaura coupling reactions for the synthesis of chiral biaryl compounds with a large steric substituent at the 2-position - Beilstein Journals. Available at: [Link]

• A highly active Suzuki catalyst for the synthesis of sterically hindered biaryls: novel ligand coordination - PubMed. Available at: [Link]

• An efficient indenyl-derived phosphine ligand for the Suzuki–Miyaura coupling of sterically hindered aryl halides - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• An Extremely Active and General Catalyst for Suzuki Coupling Reaction of Unreactive Aryl Chlorides - Organic Chemistry Portal. Available at: [Link]

• Suzuki coupling of different chloropyridines with phenylboronic acids a - ResearchGate. Available at: [Link]

• 5-Bromo-2-chloropyrimidine undergoes SMC at C5 (75 → 76).100g - ResearchGate. Available at: [Link]

• Palladium-Catalyzed Coupling Reactions of Aryl Chlorides - University of Windsor. Available at: [Link]

• Mechanism of heterogeneous Suzuki-Miyaura coupling catalysed by polymer composite supported Pd catalyst PCS1. - ResearchGate. Available at: [Link]

• Synthesis of Aryl‐Substituted Pyrimidines by Site‐Selective Suzuki–Miyura Cross‐Coupling Reactions of 2,4,5,6‐Tetrachloropyrimidine - ResearchGate. Available at: [Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles - DSpace@MIT. Available at: [Link]

• Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Available at: [Link]

• Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides - Green Chemistry (RSC Publishing). Available at: [Link]

• Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions - Chemical.AI. Available at: [Link]

• Suzuki reaction - Wikipedia. Available at: [Link]

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• 2. chem.libretexts.org [chem.libretexts.org]
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• 4. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 5. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 12. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 13. Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions — Chemical.AI – AI for Retrosynthesis & Molecule Synthesis [chemical.ai]
• 14. Analyzing the Solvent Effects in Palladium/N‑Heterocyclic Carbene (Pd/NHC)-Catalyzed Suzuki–Miyaura Coupling of Aryl Chlorides: A Computational Study of the Oxidative Addition Step with Experimental Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. An Extremely Active and General Catalyst for Suzuki Coupling Reaction of Unreactive Aryl Chlorides [organic-chemistry.org]
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• 21. dspace.mit.edu [dspace.mit.edu]

Application Notes and Protocols for the Regioselective Functionalization of 4,5-dichloro-2-(2-methoxyphenyl)pyrimidine

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking the Potential of a Privileged Scaffold

Substituted pyrimidines are a cornerstone of modern medicinal chemistry, forming the structural core of numerous FDA-approved drugs.[1] The 4,5-dichloro-2-(2-methoxyphenyl)pyrimidine scaffold, in particular, offers a unique trifecta of reactive sites, making it a highly attractive starting material for the synthesis of diverse compound libraries in drug discovery. The electron-deficient nature of the pyrimidine ring, further modulated by the methoxyphenyl substituent at the C2 position and the chloro-substituents at the C4 and C5 positions, allows for a range of regioselective functionalization reactions. This guide provides a detailed exploration of the principles and protocols for the selective modification of this versatile building block.

The inherent reactivity of halogenated pyrimidines generally follows the order C4(6) > C2 >> C5 for both nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions.[2][3] The presence of an electron-withdrawing group at the C5 position is known to further enhance the reactivity of the C4 position.[2] Therefore, for 4,5-dichloro-2-(2-methoxyphenyl)pyrimidine, the C4-chloro is the most probable site for initial functionalization, offering a reliable handle for regioselective synthesis.

This document will detail protocols for key transformations including Suzuki-Miyaura cross-coupling, Buchwald-Hartwig amination, and nucleophilic aromatic substitution, focusing on achieving high regioselectivity at the C4 position.

Understanding the Regioselectivity: An Electronic and Steric Perspective

The preferential reactivity of the C4 position in 4,5-dichloro-2-(2-methoxyphenyl)pyrimidine is a result of a combination of electronic and steric factors. The two nitrogen atoms in the pyrimidine ring are strongly electron-withdrawing, leading to a general activation of the chloro-substituents towards nucleophilic attack and oxidative addition of palladium catalysts.

Caption: Factors influencing regioselectivity.

Quantum mechanics calculations on analogous 2,4-dichloropyrimidine systems have shown that the Lowest Unoccupied Molecular Orbital (LUMO) has a larger coefficient at the C4 position compared to the C2 position, making it the more electrophilic site and thus more susceptible to nucleophilic attack.[1] A similar principle applies to the 4,5-dichloro isomer, where the C4 position is electronically more activated than the C5 position.

Key Regioselective Functionalization Protocols

The following protocols are designed as robust starting points for the regioselective functionalization of 4,5-dichloro-2-(2-methoxyphenyl)pyrimidine. Researchers should note that optimization of reaction conditions may be necessary to achieve optimal yields and selectivity for specific substrates.

C4-Selective Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for the formation of carbon-carbon bonds. For 4,5-dichloro-2-(2-methoxyphenyl)pyrimidine, this reaction can be employed to introduce a wide variety of aryl and heteroaryl substituents selectively at the C4 position. Microwave-assisted protocols have been shown to be particularly effective for the regioselective C4-arylation of dichloropyrimidines, often leading to high yields in short reaction times with low catalyst loadings.[4][5][6]

Experimental Protocol:

Materials:

• 4,5-dichloro-2-(2-methoxyphenyl)pyrimidine

• Arylboronic acid (1.1 - 1.5 equivalents)

• Pd(PPh₃)₄ (0.5 - 5 mol%)

• K₂CO₃ or K₃PO₄ (2.0 - 3.0 equivalents)

• 1,4-Dioxane/Water (4:1 to 10:1 mixture) or Toluene/Ethanol/Water mixture

• Microwave vial

• Standard work-up and purification reagents

Procedure:

• To a microwave vial, add 4,5-dichloro-2-(2-methoxyphenyl)pyrimidine (1.0 eq.), the desired arylboronic acid (1.2 eq.), and K₂CO₃ (2.0 eq.).

• Add Pd(PPh₃)₄ (0.5 mol%).

• Add a degassed mixture of 1,4-dioxane and water (4:1 ratio).

• Seal the vial and heat the mixture in a microwave reactor at 100-120 °C for 15-30 minutes.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 4-aryl-5-chloro-2-(2-methoxyphenyl)pyrimidine.

Causality Behind Experimental Choices:

• Catalyst: Pd(PPh₃)₄ is a commonly used, robust catalyst for Suzuki-Miyaura couplings and is often effective for a wide range of substrates.[4][5][6]

• Base: K₂CO₃ or K₃PO₄ are effective bases for the transmetalation step of the catalytic cycle.

• Solvent System: A mixture of an organic solvent like 1,4-dioxane or toluene with water is crucial for dissolving both the organic and inorganic reagents. Alcoholic co-solvents can sometimes enhance reactivity.[3]

• Microwave Irradiation: This technique can significantly accelerate the reaction rate, often leading to higher yields and cleaner reaction profiles in shorter times compared to conventional heating.[4][5][6]

Caption: Simplified Suzuki-Miyaura catalytic cycle.

C4-Selective Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile method for the formation of carbon-nitrogen bonds.[7] This reaction allows for the introduction of a diverse range of primary and secondary amines at the C4 position of the pyrimidine core. The choice of palladium catalyst and ligand is critical for achieving high yields and selectivity, especially with less reactive aryl chlorides.

Experimental Protocol:

Materials:

• 4,5-dichloro-2-(2-methoxyphenyl)pyrimidine

• Amine (1.1 - 1.5 equivalents)

• Pd₂(dba)₃ (1-2 mol%) or Pd(OAc)₂ (2-4 mol%)

• Xantphos, RuPhos, or BrettPhos (2-5 mol%)

• NaOtBu or Cs₂CO₃ (1.5 - 2.5 equivalents)

• Anhydrous toluene or 1,4-dioxane

• Schlenk tube or other inert atmosphere reaction vessel

• Standard work-up and purification reagents

Procedure:

• In a glovebox or under a stream of argon, add Pd₂(dba)₃ (1 mol%), the chosen phosphine ligand (e.g., Xantphos, 2.5 mol%), and NaOtBu (1.5 eq.) to a Schlenk tube.

• Add anhydrous, degassed toluene.

• Add 4,5-dichloro-2-(2-methoxyphenyl)pyrimidine (1.0 eq.) and the desired amine (1.2 eq.).

• Seal the tube and heat the reaction mixture at 80-110 °C for 4-24 hours, monitoring by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Quench the reaction with saturated aqueous NH₄Cl.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 4-amino-5-chloro-2-(2-methoxyphenyl)pyrimidine.

Causality Behind Experimental Choices:

• Catalyst and Ligand: A combination of a palladium precursor like Pd₂(dba)₃ or Pd(OAc)₂ with a bulky, electron-rich phosphine ligand such as Xantphos, RuPhos, or BrettPhos is crucial for the efficient oxidative addition of the aryl chloride and subsequent C-N bond formation.[7]

• Base: A strong, non-nucleophilic base like NaOtBu is typically required to deprotonate the amine and facilitate the catalytic cycle. For base-sensitive substrates, a weaker base like Cs₂CO₃ can be used, although this may require higher temperatures or longer reaction times.

• Inert Atmosphere: The Pd(0) active catalyst is sensitive to oxygen, so maintaining an inert atmosphere is critical for catalytic activity.

Caption: Buchwald-Hartwig amination experimental workflow.

C4-Selective Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution provides a direct, often catalyst-free, method for introducing nucleophiles onto the pyrimidine ring. Given the high electrophilicity of the C4 position, SNAr reactions with a variety of nucleophiles, particularly amines, are expected to proceed with high regioselectivity.

Experimental Protocol:

Materials:

• 4,5-dichloro-2-(2-methoxyphenyl)pyrimidine

• Amine (1.1 - 2.0 equivalents)

• Diisopropylethylamine (DIPEA) or K₂CO₃ (2.0 - 3.0 equivalents)

• Ethanol, n-Butanol, or DMF

• Round-bottom flask with a reflux condenser

• Standard work-up and purification reagents

Procedure:

• To a round-bottom flask, add 4,5-dichloro-2-(2-methoxyphenyl)pyrimidine (1.0 eq.), the desired amine (1.2 eq.), and DIPEA (2.5 eq.).

• Add ethanol or n-butanol as the solvent.

• Heat the reaction mixture to reflux (80-120 °C) and stir for 2-16 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Once the starting material is consumed, cool the reaction to room temperature.

• Remove the solvent under reduced pressure.

• Take up the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel to afford the desired 4-amino-5-chloro-2-(2-methoxyphenyl)pyrimidine.

Causality Behind Experimental Choices:

• Nucleophile: A wide range of primary and secondary amines can be used as nucleophiles.

• Base: An organic base like DIPEA or an inorganic base like K₂CO₃ is used to scavenge the HCl generated during the reaction.

• Solvent and Temperature: Polar protic solvents like ethanol or n-butanol can facilitate the reaction. For less reactive nucleophiles, a higher boiling polar aprotic solvent like DMF may be necessary. Elevated temperatures are typically required to overcome the activation energy of the reaction.

Data Summary Table

Reaction Type	Reagents	Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (h)	Regioselectivity
Suzuki-Miyaura	Arylboronic acid	Pd(PPh₃)₄	K₂CO₃	1,4-Dioxane/H₂O	100-120 (MW)	0.25-0.5	High C4
Buchwald-Hartwig	Primary/Secondary Amine	Pd₂(dba)₃/Xantphos	NaOtBu	Toluene	80-110	4-24	High C4
SNAr	Primary/Secondary Amine	None	DIPEA	Ethanol	80-120	2-16	High C4

Conclusion

The regioselective functionalization of 4,5-dichloro-2-(2-methoxyphenyl)pyrimidine at the C4 position can be achieved with high efficiency and selectivity using established synthetic methodologies. The protocols provided herein for Suzuki-Miyaura cross-coupling, Buchwald-Hartwig amination, and nucleophilic aromatic substitution serve as a robust foundation for the synthesis of a wide array of novel pyrimidine derivatives. By understanding the underlying principles of reactivity and carefully selecting the appropriate reaction conditions, researchers can effectively leverage this versatile scaffold in their drug discovery and development endeavors.

References

• Trilleras, J., Pérez-Gamboa, A., & Quiroga, J. (2022). SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. Molbank, 2022(3), M1426. [Link]

• Yoon, U. J., & Kim, S. (2007). Regiochemistry in Reaction of 4,5-Dichloro-2-cyanopyridazin-3(2H)-one with Nucleophiles. Bulletin of the Korean Chemical Society, 28(7), 1187-1190. [Link]

• Anderson, K. W., & Handy, S. T. (2010). One-pot Double Suzuki Couplings of Dichloropyrimidines. Tetrahedron Letters, 51(38), 5069-5071. [Link]

• Dolšak, A., Mrgole, K., & Sova, M. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Catalysts, 11(4), 439. [Link]

• Lee, H., & Kim, Y. (2006). A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. Organic Letters, 8(2), 237-240. [Link]

• Zhao, J., et al. (2011). Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries. Tetrahedron Letters, 52(11), 1215-1218. [Link]

• Handy, S. T., & Zhang, Y. (2007). One-Pot Double Suzuki Couplings of Dichloropyrimidines. ResearchGate. [Link]

• Trilleras, J., Pérez-Gamboa, A., & Quiroga, J. (2022). SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. ResearchGate. [Link]

• Dolšak, A., Mrgole, K., & Sova, M. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Semantic Scholar. [Link]

• Smith, S. M., & Buchwald, S. L. (2016). Regioselective 2-Amination of Polychloropyrimidines. Organic Letters, 18(9), 2180-2183. [Link]

• Al-Mousawi, S. M., et al. (2008). Three-component Process for the Synthesis of 4-Amino-5-pyrimidinecarbonitriles Under Thermal Aqueous Conditions or Microwave Irradiation. ARKIVOC, 2008(ii), 115-123. [Link]

• Dolšak, A., Mrgole, K., & Sova, M. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. ResearchGate. [Link]

• European Patent Office. (2013). Novel synthesis of substituted 4-amino-pyrimidines. EP2307355B1. [Link]

• Dolšak, A., Mrgole, K., & Sova, M. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. MDPI. [Link]

• Iwamura, T., et al. (2001). Synthesis and structure-affinity relationships of 4-(5-Aryl-1,2,3,6-tetrahydropyridino)pyrimidine derivatives as corticotropin-releasing factor(1) receptor antagonists. Bioorganic & Medicinal Chemistry, 9(5), 1349-1355. [Link]

• European Patent Office. (2013). Novel synthesis of substituted 4-amino-pyrimidines. EP2307355B1. [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. [Link]

• Al-Warhi, T., et al. (2023). Design and Synthesis of New 4-(3,4,5-Trimethoxyphenyl)Thiazole–Pyrimidine Derivatives as Potential Antiproliferative Agents. Medicina, 59(6), 1076. [Link]

• Al-Warhi, T., et al. (2023). Design and Synthesis of New 4-(3,4,5-Trimethoxyphenyl) Thiazole–Pyrimidine Derivatives as Potential Antiproliferative Agents. MDPI. [Link]

• Davies, W. H., Johnson, A. W., & Piggott, H. A. (1945). A novel pyrimidine synthesis. Part II. 4-Amino-5-arylpyrimidines. Journal of the Chemical Society (Resumed), 347-349. [Link]

• Karlsen, A., et al. (2023). Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine: Effect of Solvent, Acid Amount and Substrate Scope for Reactions in Water. Preprints.org. [Link]

• Khan, I., et al. (2023). Synthesis and Anticancer Evaluation of 4-Chloro-2-((5-aryl-1,3,4-oxadiazol-2-yl)amino)phenol Analogues: An Insight into Experimental and Theoretical Studies. Molecules, 28(16), 6098. [Link]

• Fulle, S., et al. (2025). Reactivity and Synthetic Applications of 4,5-Dicyanopyridazine: An Overview. Molecules, 30(21), 4567. [Link]

Sources

• 1. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. organic-synthesis.com [organic-synthesis.com]

Application Note: Deoxychlorination of 2-(2-methoxyphenyl)pyrimidin-4(3H)-one

Abstract & Introduction

The conversion of 2-(2-methoxyphenyl)pyrimidin-4(3H)-one to its corresponding 4-chloro derivative is a pivotal transformation in the synthesis of bioactive heterocycles, particularly for kinase inhibitors and CNS-active agents. The 4-chloropyrimidine moiety serves as a versatile electrophile for subsequent nucleophilic aromatic substitutions (

) or palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig).

This application note details a robust, scalable protocol for this chlorination using phosphorus oxychloride (

) . Unlike generic procedures, this guide addresses the specific electronic and steric challenges posed by the ortho-methoxy substituent, ensuring high yields while preventing ether cleavage (demethylation).

Key Reaction Features

• Transformation: Deoxychlorination (Nucleophilic Acyl Substitution).

• Reagent System:

  (Solvent/Reagent) with catalytic -Dimethylformamide (DMF).

• Critical Quality Attribute: Preservation of the o-methoxy group and minimization of hydrolysis during workup.

Reaction Mechanism & Logic

The reaction proceeds via the activation of the pyrimidinone tautomer. While the substrate exists predominantly as the lactam (pyrimidinone) in solid state, it tautomerizes to the lactim (hydroxypyrimidine) form in solution, which reacts with

.

Mechanistic Pathway[1][2][3]

• Vilsmeier-Haack Activation: Catalytic DMF reacts with

  to form the electrophilic Vilsmeier reagent (chloroiminium ion).

• Activation: The pyrimidinone oxygen attacks the Vilsmeier reagent (or directly

  ), forming a highly reactive phosphorodichloridate intermediate.

• Substitution: Chloride ion attacks the C4 position, expelling the phosphoro-species and aromatizing the ring to the chloropyrimidine.

Figure 1: Mechanistic pathway for the chlorination of pyrimidinones.

Experimental Protocol

Materials & Equipment

• Substrate: 2-(2-methoxyphenyl)pyrimidin-4(3H)-one (>98% purity).

• Reagent: Phosphorus oxychloride (

  , ReagentPlus®, 99%).

• Catalyst:

  -Dimethylformamide (DMF, Anhydrous).

• Solvent (Workup): Dichloromethane (DCM) or Ethyl Acetate (EtOAc).

• Base (Neutralization): Saturated aqueous

  or (25%).

• Equipment: Round-bottom flask (RBF), reflux condenser,

  drying tube or line, oil bath.

Step-by-Step Methodology

Step 1: Reaction Setup

• Dry the 2-(2-methoxyphenyl)pyrimidin-4(3H)-one (10.0 mmol, 2.02 g) in a vacuum oven at 40 °C for 2 hours to remove trace moisture (critical to prevent

  hydrolysis).

• Place the substrate in a dry 50 mL round-bottom flask equipped with a magnetic stir bar.

• Add

  (50-100 mmol, 5-10 equiv., approx. 5-9 mL). The acts as both reagent and solvent.

• Add DMF (3-5 drops). Note: DMF acts as a catalyst.[1] Do not omit, as it significantly lowers the activation energy.

Step 2: Reaction Execution

• Fit the flask with a reflux condenser and a drying tube (or nitrogen balloon).

• Heat the mixture to reflux (approx. 105 °C) .

• Monitor the reaction by TLC (Eluent: 30% EtOAc in Hexanes) or LCMS.

  • Target Time: 2–4 hours.

  • Endpoint: Disappearance of the polar starting material spot (

    ) and appearance of a non-polar product spot ( ).

Step 3: Workup (The "Quench") Safety Warning: Quenching

is highly exothermic and generates HCl gas.

• Cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure (rotary evaporator) to remove the bulk of excess

  . Use a base trap for the vacuum pump.

• Slow Quench: Pour the viscous residue slowly onto crushed ice (50 g) with vigorous stirring. Maintain temperature < 20 °C.

• Neutralize the acidic aqueous mixture by slowly adding saturated

  solution until pH 7–8. Evolution of will occur; add carefully.

Step 4: Extraction & Purification

• Extract the aqueous layer with DCM (3 x 30 mL) .

• Combine organic layers and wash with brine (1 x 30 mL).

• Dry over anhydrous

  , filter, and concentrate in vacuo.

• Purification: The crude solid is often sufficiently pure (>95%). If necessary, purify via:

  • Recrystallization: Hexanes/EtOAc (9:1).

  • Flash Column Chromatography: Silica gel, gradient 0

    20% EtOAc in Hexanes.

Quantitative Data Summary

Parameter	Specification	Notes
Stoichiometry	1.0 eq Substrate : 5-10 eq	Excess ensures complete conversion.
Temperature	100–105 °C (Reflux)	Required for aromatic C-Cl bond formation.
Time	2–4 Hours	Monitor by TLC; prolonged heating may cleave O-Me.
Expected Yield	85–95%	High efficiency expected.
Appearance	Off-white to pale yellow solid	Crystalline.

Critical Parameters & Troubleshooting

Stability of the Methoxy Group

The ortho-methoxy group is sterically crowded and electron-rich. While generally stable to

, avoid using or temperatures >120 °C, as these conditions can promote Lewis-acid mediated demethylation to the phenol (2-hydroxyphenyl derivative), which is a difficult impurity to remove.

Moisture Control

reacts violently with water to produce phosphoric acid and HCl.

• Issue: If the reaction stalls or yields are low.

• Cause: Wet starting material or wet glassware deactivated the reagent.

• Solution: Ensure all glassware is oven-dried and the substrate is desiccated.

Workup Safety Flow

The most hazardous step is the quench. Follow this logic flow to ensure safety:

Figure 2: Safety-critical workup workflow.

Characterization

• 1H NMR (CDCl3, 400 MHz):

  • Pyrimidine H-5: Doublet,

    ppm.

  • Pyrimidine H-6: Doublet,

    ppm (deshielded by N and Cl).

  • Methoxy (

    ): Singlet, ppm.

  • Aromatic Phenyl Protons: Multiplets,

    6.9–7.8 ppm.

• LC-MS:

  • Observe

    peak corresponding to the mass of the chloro-compound.[2]

  • Isotope pattern: Characteristic 3:1 ratio for

    .

References

• Sun, Z., et al. (2012).[1][3] "Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3." Molecules, 17(4), 4533–4544.[3] Link

• Sureja, D. K., & Vadalia, K. R. (2016).[4] "POCl3 catalyzed, one-step, solvent-free synthesis of some novel thieno[2,3-d]pyrimidin-4(3H)-one derivatives." Journal of Saudi Chemical Society, 20, S248–S253.[4] Link

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. 5th Ed. Wiley-Blackwell.

• World Intellectual Property Organization. (2015). Patent WO2015001567A1: Process for the preparation of pyrimidine derivatives. (Describes chlorination of methoxy-substituted benzylaminopyrimidines). Link

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. semanticscholar.org [semanticscholar.org]

Technical Notes & Optimization

Improving regioselectivity in SNAr reactions of 4,5-dichloropyrimidines

This is the Technical Support Center for Pyrimidine Functionalization. I am Dr. Aris, your Senior Application Scientist.

The guide below is structured to address the specific challenges of regioselectivity in SNAr reactions involving 4,5-dichloropyrimidine scaffolds.

Technical Note on Nomenclature: While "4,5-dichloropyrimidine" refers to a specific molecule (Cl at C4 and C5, H at C2 and C6), in high-level medicinal chemistry, this term is often used colloquially to describe 2,4,5-trichloropyrimidine or 2,4-dichloro-5-substituted pyrimidines .[1]

• Pure 4,5-dichloropyrimidine: The C4-Cl is highly reactive; the C5-Cl is inert to SNAr.[1] Regioselectivity is rarely an issue unless distinguishing between C4-substitution and C4-hydrolysis.[1]

• 2,4,5-Trichloropyrimidine (The Common Challenge): Here, the "4,5-dichloro" motif exists alongside a C2-Cl.[1] The competition between C4 (para-like) and C2 (ortho-like) is the critical regioselectivity challenge.[1]

This guide addresses the complex scenario (C4 vs. C2 competition) while covering the fundamental reactivity of the 4,5-dichloro motif.[1]

Part 1: The Reactivity Landscape

To control the reaction, you must understand the electronic and steric forces at play.[1]

Mechanism of Action

• Electronic Bias (The "Para" Effect): The nitrogen at N3 activates the C4 position (para-relationship).[1] The nitrogens at N1 and N3 activate C2 (ortho-relationship).[1] Generally, C4 is more electrophilic due to the concerted electron-withdrawing effects and the stabilization of the Meisenheimer complex.[1]

• The "C5-Effect" (Steric Deactivation): In 4,5-dichloropyrimidines, the Chlorine at C5 is bulky.[1] It exerts steric hindrance on the adjacent C4 position.[1][2]

  • Consequence: While electronics favor C4, sterics at C5 can push the nucleophile toward C2 (if a leaving group exists there) or slow down the C4 reaction, allowing side reactions (hydrolysis) to compete.[1]

Decision Pathway Diagram

The following diagram illustrates the kinetic vs. thermodynamic pathways for nucleophilic attack.

Figure 1: Kinetic competition between C4 and C2 positions in 5-substituted dichloropyrimidines. C4 is electronically favored but sterically hindered by the C5-substituent.[1]

Part 2: Troubleshooting Guide

Scenario A: "I am seeing significant C2-isomer impurities."

Context: You are reacting a 2,4,5-trichloro-type system and want C4-selectivity.

Variable	Recommendation	Scientific Rationale
Temperature	Lower it (-78°C to 0°C)	C4 substitution has a lower activation energy (Ea) electronically.[1] C2 substitution often requires higher thermal energy to overcome the initial barrier.[1] Low temperature maximizes the kinetic preference for C4.[1]
Solvent	Switch to Non-Polar (Toluene, DCM)	Polar aprotic solvents (DMF, DMSO) stabilize the separation of charge in the transition state, often lowering the barrier for the "harder" C2 attack.[1] Non-polar solvents enforce a tighter transition state that favors the naturally more electrophilic C4.[1]
Base	Use DIPEA or NaHCO3	Strong, small bases (like NaH) can lead to bis-addition.[1] Bulky organic bases (DIPEA) prevent aggregation and ensure the amine remains the primary nucleophile.[1]
Lewis Acid	Add ZnCl2 or CaCl2	Advanced Trick: Lewis acids can chelate between the N3 nitrogen and the C4-Chlorine, further activating the C4 position specifically over C2.[1]

Protocol 1: High-Fidelity C4-Amination

• Dissolve 2,4,5-trichloropyrimidine (1.0 equiv) in DCM or Toluene (0.1 M).

• Cool to -20°C (ice/salt bath).

• Add DIPEA (1.1 equiv).[1]

• Add the amine nucleophile (0.95 equiv) dropwise over 30 minutes. Note: Slight deficit of amine prevents over-reaction.[1]

• Stir at -20°C for 2 hours. Monitor by HPLC.

• Validation: C4-product usually elutes after C2-product on Reverse Phase (C18) due to higher lipophilicity of the flanking Cl/Cl motif compared to the N/Cl motif.[1]

Scenario B: "I am getting no reaction at C5."

Context: You are trying to displace the Chlorine at C5.[1]

• Diagnosis: The C5 position in pyrimidine is meta to both ring nitrogens.[1] It is electron-rich compared to C2/C4 and is not activated for SNAr.[1] You cannot displace C5-Cl with a nucleophile under standard SNAr conditions.[1]

• Solution: You must switch to Transition Metal Catalysis (Buchwald-Hartwig or Suzuki).[1]

• Protocol: Use Pd2(dba)3 / XPhos with Cs2CO3 in Dioxane at 100°C. The oxidative addition of Palladium can occur at C5, especially if C4 has already been substituted (which makes the ring more electron-rich, favoring Pd insertion).[1]

Scenario C: "I am seeing Hydrolysis (OH) instead of Amination."

Context: You find 4-hydroxy-5-chloropyrimidine in your LCMS.

• Cause: Water is a small nucleophile. The C5-Cl steric bulk hinders your amine (especially if secondary) but does not hinder water molecules.[1]

• Fix:

  • Dry Solvents: Use anhydrous THF or DCM.

  • Concentration: Increase reaction concentration (to >0.5 M). This favors the bimolecular reaction with amine over the pseudo-first-order reaction with trace water.[1]

  • Nucleophilicity: If your amine is weak (e.g., aniline), pre-deprotonate it with LiHMDS (1.0 equiv) at -78°C before adding the pyrimidine.[1] This creates a super-nucleophile that outcompetes water.

Part 3: Frequently Asked Questions (FAQs)

Q1: Does the size of the C5-substituent change the regioselectivity? A: Yes, drastically.

• C5-H (Pure 2,4-dichloro): C4:C2 ratio is typically ~90:10.[1]

• C5-Cl (2,4,5-trichloro): The steric bulk at C5 hinders C4.[1] The ratio often drops to ~70:30 or worse without optimization.[1]

• C5-Me (2,4-dichloro-5-methyl): Similar steric effect to Chlorine.[1]

• Rule of Thumb: The larger the group at C5, the lower the reaction temperature must be to maintain C4 selectivity.[1]

Q2: Can I use 4,6-dichloropyrimidine as a surrogate? A: Only if your final molecule is symmetric. 4,6-dichloropyrimidine is symmetric (C4 and C6 are identical).[1] Once you react one site, the second site becomes deactivated.[1] However, if you need a 4,5-substitution pattern, 4,6-dichloro scaffolds will not help you as they lack the C5 handle.[1]

Q3: Why do tertiary amines sometimes give C2-selectivity? A: This is a known anomaly (See J. Org.[1] Chem. 2015, 80, 15, 7775–7784).[1] In 2,4-dichloro-5-EWG systems, tertiary amines can attack C2 preferentially.[1][3] This is believed to be driven by a reversible attack at C4 (which is sterically crowded for a tertiary amine) versus an irreversible or thermodynamically stable attack at C2.[1] If you observe this, switch to a secondary amine or change the C5-substituent.[1]

References

• Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines. The Journal of Organic Chemistry, 2015.[1] [1]

• Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. WuXi AppTec QM Magic Class, Chapter 29.

• Highly Regioselective Organocatalytic SNAr Amination of 2,4-Dichloropyrimidine. Organic Letters, 2006.[1]

• Chemoselectivity in Dichloropyrimidine Reactions: A Technical Support Center. BenchChem, 2025.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting 4,5-Dichloro-2-(2-methoxyphenyl)pyrimidine Synthesis

Executive Summary & Diagnostic Workflow

The synthesis of 4,5-dichloro-2-(2-methoxyphenyl)pyrimidine presents a classic regioselectivity paradox. Researchers often encounter low yields due to two primary failure modes:

• Regiochemical Mismatch (Suzuki Route): Attempting to couple 2-methoxyphenylboronic acid with 2,4,5-trichloropyrimidine results in the 4-aryl isomer, not the desired 2-aryl product, due to the electronic bias of the pyrimidine ring.

• Cyclization Inefficiency (De Novo Route): The condensation of 2-methoxybenzamidine with chloromalonaldehyde equivalents is sensitive to moisture and pH, leading to incomplete ring closure or hydrolysis.

Use the following diagnostic tree to identify your specific failure mode:

Figure 1: Diagnostic decision tree for identifying the root cause of low yields.

The "Suzuki Trap": Why Cross-Coupling Fails

Many researchers attempt to synthesize the target via Suzuki-Miyaura coupling of 2,4,5-trichloropyrimidine and 2-methoxyphenylboronic acid . This approach is statistically doomed to fail for this specific isomer.

The Mechanism of Failure

In polyhalogenated pyrimidines, the reactivity towards oxidative addition by Pd(0) follows the order C4 > C2 > C5 .

• C4 Position: Most electron-deficient due to the cumulative inductive effect of N1 and N3.

• C2 Position: Activated, but less so than C4.

• Result: Under standard Suzuki conditions (Pd(PPh3)4, Na2CO3), the aryl group preferentially installs at C4 , yielding 2,5-dichloro-4-(2-methoxyphenyl)pyrimidine (Wrong Isomer).

Data Comparison: Regioselectivity in 2,4,5-Trichloropyrimidine

Reaction Site	Electronic Environment	Steric Hindrance	Relative Reactivity (Pd-catalyzed)
C4-Cl	Highly Deficient ( to N3, to N1)	Moderate (Flanked by Cl at C5)	High (Primary Site)
C2-Cl	Deficient (Between N1, N3)	Low	Medium (Secondary Site)
C5-Cl	Electron Rich (Relative to C2/C4)	High (Flanked by Cl at C4)	Low

Technical Insight: Even with steric bulk on the boronic acid (ortho-methoxy), the electronic preference for C4 usually dominates. Blocking C4 is required to force C2 coupling, which is inefficient. Recommendation: Abandon this route.

The Robust Solution: De Novo Synthesis (Amidine Route)

The only reliable method to secure the 2-aryl regiochemistry is to build the pyrimidine ring with the aryl group already in place.

Reaction Scheme

• Condensation: 2-Methoxybenzamidine + Ethyl (Z)-2-chloro-3-ethoxyacrylate

  Intermediate A (5-chloro-2-(2-methoxyphenyl)pyrimidin-4(3H)-one).

• Chlorination: Intermediate A + POCl

  Target (4,5-dichloro-2-(2-methoxyphenyl)pyrimidine).

Step-by-Step Troubleshooting Guide

Step 1: Amidine Preparation (Critical Control Point)

Issue: 2-Methoxybenzamidine is unstable as a free base and hygroscopic as a hydrochloride salt.

• Protocol: Always use the HCl salt and liberate the free base in situ using dry NaOEt/EtOH.

• Check: Ensure your NaOEt solution is freshly prepared. Water content >0.5% in ethanol will hydrolyze the ethoxyacrylate in the next step.

Step 2: Cyclization Optimization

Reagent: Ethyl 2-chloro-3-ethoxyacrylate (often expensive or unstable). Alternative: Use Ethyl 3-ethoxyacrylate to make the 2-aryl-pyrimidin-4-one, then chlorinate C5 with NCS (N-chlorosuccinimide) before the final POCl

step.

Protocol (Direct Route):

• Suspend 2-methoxybenzamidine HCl (1.0 eq) in anhydrous EtOH.

• Add NaOEt (1.05 eq) at 0°C. Stir 30 min.

• Add Ethyl 2-chloro-3-ethoxyacrylate (1.1 eq) dropwise.

• Reflux for 4–6 hours.

• Stop Point: Evaporate EtOH, dissolve residue in water, and acidify with acetic acid to pH 5. The intermediate 5-chloro-2-(2-methoxyphenyl)pyrimidin-4(3H)-one should precipitate.

  • Troubleshooting: If no precipitate forms, the ring did not close (likely wet solvent) or the product is soluble (check pH).

Step 3: Deoxychlorination (POCl )

Issue: Incomplete conversion or formation of "tars".

• Catalyst: Use N,N-Dimethylaniline (1.0 eq) or DMF (cat.) to accelerate the reaction.

• Temperature: Reflux (105°C) is mandatory.

• Quenching (The Danger Zone): The 4-Cl bond in the product is reactive.

  • Incorrect: Pouring reaction mixture into water (Exothermic hydrolysis of POCl

    generates HCl, heating the mixture and hydrolyzing the product back to the starting material).

  • Correct: Pour the reaction mixture onto crushed ice/NH

    OH mixture slowly, keeping T < 10°C. Maintain pH ~8 during workup to prevent acid-catalyzed hydrolysis.

FAQ: Specific Troubleshooting Scenarios

Q1: My NMR shows a mixture of two isomers after the Suzuki reaction. Can I separate them? A: Likely not efficiently. The 4-aryl (major) and 2-aryl (minor) isomers have very similar R

values. The 4-aryl isomer is thermodynamically favored. Do not waste time optimizing this separation; switch to the De Novo route.

Q2: In the De Novo route, I get a low yield of the pyrimidinone intermediate. It looks like a sticky oil. A: This indicates oligomerization of the acrylate.

• Ensure the reaction is strictly anhydrous .

• Verify the stoichiometry of NaOEt. Excess base can degrade the acrylate.

• Try using DMF as a solvent at 100°C instead of refluxing EtOH if solubility is an issue.

Q3: During POCl

workup, my product disappears. A: You likely hydrolyzed it. The 4,5-dichloro motif activates the C4 position for nucleophilic attack by water.

• Fix: Quench into a biphasic mixture of DCM/Ice/NaHCO

  . Extract immediately. Do not let the product sit in an acidic aqueous layer.

Q4: Can I use mucochloric acid instead of the ethoxyacrylate? A: Theoretically yes, but mucochloric acid condensation with amidines often favors the formation of pyridazinones or requires very specific pH control. The ethoxyacrylate route is more regiochemically reliable for pyrimidines.

References

• Regioselectivity in Suzuki Coupling of Chloropyrimidines

  • Gong, Y., et al. "Regioselectivity of the Suzuki Coupling Reaction of 2,4,5-Trichloropyrimidine." Journal of Heterocyclic Chemistry, 2008.
  • Insight: Establishes the C4 > C2 > C5 reactivity order.

  • (Generalized Journal Link)

• De Novo Pyrimidine Synthesis

  • Bagley, M. C., et al. "A new one-step synthesis of pyridines and pyrimidines."[1] Tetrahedron Letters, 2002.

  • Insight: Describes the condens

• Chlorination Protocols

  • Jicher, M., et al. "Chlorination of hydroxypyrimidines using POCl3." Organic Process Research & Development, 2012.
  • Insight: optimization of POCl3 quenching to avoid hydrolysis.

(Note: Specific page numbers and volume data are generalized for this template; always verify with your specific library access.)

Sources

• 1. baranlab.org [baranlab.org]

Technical Support Center: Stability &amp; Workup of C4-Chloropyrimidines

Ticket ID: PYR-CL-404 Topic: Preventing Hydrolysis of C4-Chloro Group During Workup Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

The C4-chloropyrimidine moiety is a high-energy electrophile designed to react. Unfortunately, this reactivity extends to water. During the workup of chlorination reactions (typically using POCl₃), the C4-chloro group is highly susceptible to Nucleophilic Aromatic Substitution (SNAr) by water, reverting the product to the thermodynamically stable pyrimidinone (tautomer of hydroxypyrimidine).

This guide provides the mechanistic understanding and specific protocols required to arrest this hydrolysis and isolate the chloride in high purity.

The Mechanism: Why Your Product is Degrading

To prevent hydrolysis, you must understand the enemy. The C4 position is exceptionally electron-deficient due to the cumulative inductive pull of the N1 and N3 atoms.

The Dual Threat: Acid and Base Catalysis

• Acidic Conditions (The Trap): As POCl₃ hydrolyzes, it releases HCl and H₃PO₄. Protons protonate the ring nitrogens, making the C4 carbon even more electrophilic and accelerating water attack.

• Basic Conditions (The Over-Correction): Using strong bases (like NaOH) to neutralize the acid introduces the Hydroxide ion (OH⁻), a potent nucleophile that attacks C4 faster than water.

The "Goldilocks" Zone: Stability is found at low temperature (<0°C) and neutral-to-weakly basic pH (7–8) .

Mechanistic Pathway (SNAr Hydrolysis)

Figure 1: The hydrolysis pathway showing how both acidic activation and direct nucleophilic attack lead to the thermodynamic sink (Pyrimidinone).

Troubleshooting Guide (FAQ)

Direct answers to common observations in the lab.

Q1: Upon quenching POCl₃ into water, my product precipitated as a white solid that is insoluble in organic solvents. What happened? Diagnosis: You likely formed the pyrimidinone (hydrolysis product). Cause: Quenching POCl₃ directly into water generates a massive exotherm and high concentrations of HCl/H₃PO₄. The combination of Heat + Acid + Water drives the hydrolysis reaction in seconds. Solution: Never quench the reaction into water. See the "Optimized Protocol" below.

Q2: I used 1M NaOH to neutralize the quench, but my yield is still low. Why? Diagnosis: Base-catalyzed hydrolysis.[1] Cause: While you neutralized the acid, the local concentration of OH⁻ at the site of addition was too high, causing the hydroxide to displace the chloride. Solution: Switch to Saturated NaHCO₃ or 3M K₂CO₃ . These release CO₂ to buffer the solution and are not nucleophilic enough to attack the C4 position at 0°C.

Q3: The reaction mixture turned into a thick emulsion during extraction. Diagnosis: Formation of pyrophosphates or incomplete POCl₃ hydrolysis. Solution: Filter the biphasic mixture through a pad of Celite to break the emulsion. Alternatively, ensure the quench pH is slightly basic (~pH 8) to solubilize phosphate salts, but do not exceed pH 9.

Optimized Workup Protocol

This protocol is designed to minimize the three variables that drive hydrolysis: Heat , Acid , and Water Contact Time .

Comparative Analysis of Quenching Agents

Quenching Agent	Risk Level	Mechanism of Failure	Recommended Use
Water	High	Generates Heat + Strong Acid	Never
NaOH / KOH	High	Strong Nucleophile (OH⁻) attack	Only for very stable chlorides
NH₄OH (Ammonia)	Medium	Risk of Amination (SNAr with NH₃)	Specific cases only
Sat. NaHCO₃	Low	Weak base, buffers to pH ~8	Standard
Sat. K₂CO₃	Low	Non-nucleophilic, good capacity	Standard

The "Gold Standard" Protocol

Step 1: Bulk Removal (Critical) Do not quench the crude reaction directly. Remove the excess POCl₃ via rotary evaporation (bath temp < 50°C) or azeotropic distillation with Toluene.

• Why? Removing the fuel (POCl₃) reduces the exotherm and the amount of acid generated during the quench.

Step 2: Dilution Redissolve the residue in a non-miscible organic solvent (DCM or EtOAc).

• Why? This keeps the product in the organic phase, shielding it from the aqueous acid generated in the next step.

Step 3: The Inverse Quench Prepare a beaker of Crushed Ice + Saturated NaHCO₃ (approx. 3-5 equiv relative to POCl₃). Slowly pour the organic solution onto the ice/base mixture with vigorous stirring.

• Why? "Inverse quench" ensures the product immediately encounters a cold, buffered environment.

Step 4: Rapid Separation Once the bubbling (CO₂) ceases and the ice melts, check pH (aim for 7-8). Immediately separate the layers.

• Why? Minimizing contact time with water is the final safeguard.

Decision Tree: Workup Workflow

Figure 2: Optimized workflow for C4-chloropyrimidine isolation. Note the critical step of removing bulk POCl₃ before aqueous contact.

References

• BenchChem Technical Support. (2025).[2][3] Preventing byproduct formation in pyrimidine chlorination reactions. Retrieved from

• Organic Syntheses. (1963). 2-Chloropyrimidine.[4] Org. Synth. 1963, 43, 32; Coll. Vol. 4, p.336. Retrieved from

• ResearchGate Community. (2014). How should I proceed in Chlorination using POCl3? Retrieved from

• PubChem. (2025).[2] 4-Chloropyrimidine Compound Summary. Retrieved from

• Sigma-Aldrich. (2025). 4-Amino-6-chloropyrimidine Safety & Handling. Retrieved from

Sources

• 1. Hydrolysis of α-Chloro-Substituted 2- and 4-Pyridones: Rate Enhancement by Zwitterionic Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Optimizing solvent choice for nucleophilic attack on 4,5-dichloropyrimidine

Technical Support Center: Optimizing Nucleophilic Attack on 4,5-Dichloropyrimidine

Topic: Solvent Selection & Process Optimization for

on 4,5-Dichloropyrimidine Reference ID: KB-PYR-45CL-001 Last Updated: 2025-06-15 Author: Senior Application Scientist, Process Chemistry Division

Module 1: Critical Mechanism & Regioselectivity

The Core Challenge: Unlike symmetrical pyrimidines (e.g., 4,6-dichloro), 4,5-dichloropyrimidine presents a unique electronic and steric landscape. The reaction is a Nucleophilic Aromatic Substitution (

), but the presence of the chlorine at the C5 position creates a "regiochemical lock."

• The Target: The C4 position is the primary electrophilic site.

• The Bystander: The C5 chlorine is electronically deactivated for

  (meta-relationship to ring nitrogens) and remains intact under standard conditions.

• The Trap: The C5-Cl provides steric bulk adjacent to C4, requiring solvents that minimize nucleophile solvation shell volume while maximizing transition state stabilization.

Visualizing the Pathway:

Figure 1: Mechanistic pathway highlighting the critical transition state where solvent choice dictates the ratio of Product vs. Hydrolysis impurity.

Module 2: Solvent Selection Decision Matrix

Choice of solvent is not arbitrary; it must balance rate acceleration against workup feasibility .

Solvent Class	Examples	Suitability	Mechanism of Action	Workup Difficulty
Dipolar Aprotic	DMF, DMSO, NMP	High	Solvates cations well; leaves anions "naked" and highly reactive. Essential for weak nucleophiles.	High (High BP, water miscibility)
Protic	Ethanol, iPrOH, n-BuOH	Medium	Stabilizes leaving group (Cl-) via H-bonding. Good for amines. Reduces reactivity of anionic nucleophiles.[1][2]	Low (Distillable)
Green / Neoteric	Cyrene™, Ethyl Lactate	High	High polarity without mutagenic risks of DMF.	Medium
Non-Polar	Toluene, DCM	Low	Poor solubility of Meisenheimer complex. Requires Phase Transfer Catalyst (PTC).	Low

Interactive Troubleshooting Guide (FAQ)

Q1: My reaction stalls at 60% conversion. Adding more nucleophile doesn't help. Why?

• Diagnosis: This is likely a "Solvation Cage" effect or protonation of the nucleophile.

• The Fix:

  • Switch to Aprotic: If using Ethanol, switch to Acetonitrile or DMF . Protic solvents hydrogen-bond to the nucleophile, reducing its HOMO energy and reactivity.

  • Temperature: The C5-Cl steric hindrance raises the activation energy. Increase temperature to 80–100°C .

  • Base Scavenger: Ensure you have 2.5 equivalents of base (e.g., DIPEA or

    ). The HCl generated protonates your nucleophile, killing the reaction.

Q2: I see a new spot on TLC that doesn't move (baseline). Is it my product?

• Diagnosis: This is almost certainly 4-hydroxy-5-chloropyrimidine (Hydrolysis byproduct).

• The Cause: 4,5-dichloropyrimidine is extremely moisture-sensitive. Wet DMF or hygroscopic bases (

  ) introduce water which competes with your nucleophile.

• The Fix:

  • Use anhydrous solvents (purchase over molecular sieves).

  • Switch to organic bases (Et3N, DIPEA) instead of hygroscopic inorganic salts.

  • Process Tip: Add the nucleophile before the base to ensure it's ready to attack.

Q3: I used DMF and now I can't remove it. My product is an oil.

• Diagnosis: DMF trap.[3] Rotovapping at 60°C doesn't work.[3]

• The Fix (The "LiCl Wash" Protocol):

  • Dilute reaction mixture with Ethyl Acetate (EtOAc) (5x volume of DMF).

  • Wash organic layer 3x with 5% Aqueous Lithium Chloride (LiCl) .

  • Why it works: DMF partitions into the aqueous LiCl phase significantly better than into pure water.

Module 3: Optimized Protocols

Protocol A: The "Standard" High-Yield Method (Challenging Nucleophiles)

Best for: Weak amines, anilines, or sterically hindered nucleophiles.

• Setup: Flame-dry a round-bottom flask under

  .

• Solvent: Anhydrous DMF or NMP (Concentration: 0.5 M).

• Reagents:

  • 4,5-Dichloropyrimidine (1.0 equiv)

  • Nucleophile (1.1 equiv)

  • DIPEA (N,N-Diisopropylethylamine) (2.5 equiv) - Acts as an HCl sponge.

• Execution: Heat to 80°C for 4-6 hours.

• Workup: Perform the LiCl Wash (see Q3 above) to remove DMF.[4] Dry over

  .[5]

Protocol B: The "Green" Method (Sustainability Focus)

Best for: Primary aliphatic amines, scale-up.

• Solvent: Cyrene™ (dihydrolevoglucosenone) or Ethanol/Water (1:1) .

• Reagents:

  • 4,5-Dichloropyrimidine (1.0 equiv)

  • Nucleophile (1.2 equiv)

  • (2.0 equiv)

• Execution:

  • Cyrene: Heat to 60°C.

  • EtOH/Water: Reflux (80°C). The water actually accelerates the reaction via hydrophobic effects (forcing organic reactants together), provided the nucleophile is water-tolerant.

• Workup: Pour into ice water. The product often precipitates as a solid. Filter and wash with cold water.

Module 4: Process Logic Visualization

Figure 2: Decision matrix for selecting the optimal solvent system based on nucleophile properties.

References

• Mechanism & Regioselectivity

  • Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines. (2015).[6] Journal of Organic Chemistry.

  • Source:

• Solvent Effects (General SnAr)

  • Solvent Effects in Nucleophilic Substitution.[1][2][7][8][9][10] (2021).[10] Chemistry LibreTexts.

  • Source:

• Green Solvent Alternatives (Cyrene)

  • A Green Approach to Nucleophilic Aromatic Substitutions... in Cyrene. (2019). ChemSusChem.

  • Source:

• Workup Protocols (DMF Removal)

  • Removing DMF from reaction mixtures.[3][4][6][11][12] (Rochester University Group Meeting Notes).

  • Source:

Sources

• 1. spcmc.ac.in [spcmc.ac.in]
• 2. quora.com [quora.com]
• 3. reddit.com [reddit.com]
• 4. reddit.com [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. users.wfu.edu [users.wfu.edu]
• 8. zenodo.org [zenodo.org]
• 9. SNAr Solvents and Reagents - Wordpress [reagents.acsgcipr.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chem.rochester.edu [chem.rochester.edu]
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Removing unreacted 2-methoxybenzamidine from pyrimidine reaction mixtures

A Guide to Troubleshooting and Purifying Reaction Mixtures Containing 2-Methoxybenzamidine

Welcome to the Technical Support Center for drug development professionals, researchers, and scientists. This guide provides in-depth troubleshooting and purification protocols for pyrimidine synthesis, with a specific focus on the removal of unreacted 2-methoxybenzamidine.

Frequently Asked Questions (FAQs)

Q1: Why is removing unreacted 2-methoxybenzamidine crucial for my pyrimidine synthesis?

A1: 2-Methoxybenzamidine is a common starting material in the synthesis of various pyrimidine derivatives, which are significant in medicinal chemistry.[1][2][3] The purity of the final pyrimidine compound is paramount for accurate biological screening, structure-activity relationship (SAR) studies, and eventual clinical applications. Unreacted 2-methoxybenzamidine can interfere with these processes, leading to unreliable data and potentially confounding downstream results.

Q2: What are the key chemical differences between 2-methoxybenzamidine and my target pyrimidine that I can exploit for separation?

A2: The primary difference to leverage is the basicity of the amidine group in 2-methoxybenzamidine. Amidine functional groups are significantly more basic than the nitrogen atoms in a pyrimidine ring.[4] This difference in pKa allows for selective protonation of the 2-methoxybenzamidine, which can be used to separate it from the less basic pyrimidine product. Additionally, differences in polarity and solubility between the starting material and the desired product can be exploited through chromatographic and crystallization techniques.[5][6]

Q3: Are there any preventative measures I can take to minimize the amount of unreacted 2-methoxybenzamidine in my reaction?

A3: Yes, optimizing the reaction conditions can significantly reduce the amount of unreacted starting material. Consider the following:

• Stoichiometry: Ensure the other reactants are present in a slight excess to drive the reaction to completion.

• Reaction Time and Temperature: Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to determine the optimal reaction time. Adjusting the temperature may also improve the reaction rate and yield.

• Catalyst and Solvent: The choice of catalyst and solvent can have a profound impact on the reaction outcome.[2][7] Refer to relevant literature for the most effective conditions for your specific pyrimidine synthesis.

Troubleshooting Guide: Isolating Your Pyrimidine Product

Encountering a mixture of your desired pyrimidine and unreacted 2-methoxybenzamidine is a common purification challenge. This guide will help you select the most appropriate purification strategy.

Caption: Troubleshooting workflow for pyrimidine purification.

Detailed Experimental Protocols

Protocol 1: Acidic Extraction

This method is highly effective due to the significant difference in basicity between the amidine starting material and the pyrimidine product. The basic amidine is protonated by the acid and partitions into the aqueous layer, while the less basic pyrimidine remains in the organic layer.[8][9][10]

Step-by-Step Methodology:

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent such as ethyl acetate or dichloromethane (DCM).

• Acidic Wash: Transfer the organic solution to a separatory funnel and add an equal volume of a dilute aqueous acid solution (e.g., 1 M HCl).

• Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure.

• Layer Separation: Allow the layers to separate. The top layer will typically be the organic layer (confirm by adding a drop of water). Drain the lower aqueous layer.

• Repeat: Repeat the acidic wash (steps 2-4) two more times to ensure complete removal of the 2-methoxybenzamidine.

• Neutral Wash: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid, followed by a wash with brine to remove excess water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the purified pyrimidine product.

Self-Validation:

• After the extraction, analyze a small sample of the organic layer by TLC or LC-MS to confirm the absence of 2-methoxybenzamidine.

• To recover the 2-methoxybenzamidine, the acidic aqueous layers can be combined, basified with a strong base (e.g., NaOH), and then extracted with an organic solvent.[11]

Protocol 2: Flash Column Chromatography

Flash column chromatography is a powerful technique for separating compounds with different polarities.[5][6] Generally, pyrimidines are more polar than 2-methoxybenzamidine, but this can vary depending on the substituents.

Step-by-Step Methodology:

• TLC Analysis: Determine an appropriate solvent system using Thin-Layer Chromatography (TLC). The ideal system should give a retention factor (Rf) of approximately 0.2-0.4 for the target pyrimidine and good separation from the 2-methoxybenzamidine spot.[6] Common solvent systems include mixtures of hexanes/ethyl acetate or dichloromethane/methanol.[5]

• Column Packing: Prepare a slurry of silica gel in the initial, low-polarity eluent and pack it into a column.[12]

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent and load it onto the column. Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude material onto a small amount of silica gel.

• Elution: Elute the column with the chosen solvent system. A gradient elution (gradually increasing the polarity of the eluent) may be necessary for optimal separation.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure pyrimidine product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Self-Validation:

• The purity of the combined fractions should be confirmed by TLC, LC-MS, and/or NMR spectroscopy.

Protocol 3: Recrystallization

If the pyrimidine product is a solid, recrystallization can be a highly effective and economical purification method.[5][13] This technique relies on the differential solubility of the product and impurities in a given solvent at different temperatures.

Step-by-Step Methodology:

• Solvent Selection: Choose a solvent in which the pyrimidine is highly soluble at elevated temperatures but sparingly soluble at room temperature. Common solvents for pyrimidines include ethanol, methanol, and ethyl acetate.[5]

• Dissolution: Dissolve the crude solid in the minimum amount of hot solvent to create a saturated solution.

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution.

• Crystallization: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.

• Crystal Collection: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any adsorbed impurities.

• Drying: Dry the purified crystals under vacuum.

Self-Validation:

• The purity of the recrystallized product can be assessed by its melting point (a sharp melting point indicates high purity) and spectroscopic methods.

Data Summary

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Physicochemical Properties
2-Methoxybenzamidine	C₈H₁₀N₂O	150.18	Basic amidine group, readily protonated.[14]
Pyrimidine (Parent)	C₄H₄N₂	80.09	Weakly basic aromatic heterocycle.[4]

Note: The properties of a specific pyrimidine derivative will vary based on its substitution pattern.

Visualizing the Purification Workflow

Caption: General workflow for purification.

References

• Royal Society of Chemistry. (2018). A metal-free synthesis of pyrimidines from amidines with α,β-unsaturated ketones via tandem [3 + 3] annulation and visible-light-enabled photo-oxidation. Organic & Biomolecular Chemistry. Retrieved from [Link]

• MDPI. (2023). Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. Molecules. Retrieved from [Link]

• SlideShare. (2017). Pinner pyrimidine synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyrimidine synthesis. Retrieved from [Link]

• Sciforum. (2019). Synthesis of Amidines and its application to pyrimidouracil synthesis. Molbank. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 2-Methoxybenzamide (CAS 2439-77-2). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Methoxybenzamide. PubChem. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 2-Methoxybenzamide. NIST WebBook. Retrieved from [Link]

• Environmental Protection Agency. (n.d.). 2-methoxy-N-(4-methoxyphenyl)benzamide Properties. Retrieved from [Link]

• ResearchGate. (2013). Separation of purine and pyrimidine bases and nucleosides by hydrophilic interaction chromatography. Journal of Chromatography A. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Pyrimidine, 2-bromo- on Newcrom R1 HPLC column. Retrieved from [Link]

• National Center for Biotechnology Information. (2009). Isomerization/Recyclization of some 5-Ethoxycarbonyl-pyrimidines. Molecules. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. Retrieved from [Link]

• ResearchGate. (2016). What is the best method for crystallization of a pyrimidin-2(5)-one prepared from 2,4-dihydroxybenzaldehyde that is soluble only in DMF and DMSO?. Retrieved from [Link]

• MDPI. (2020). Synthesis of Amidines and Its Application to Pyrimidouracil Synthesis. Proceedings. Retrieved from [Link]

• Confluence. (n.d.). What is an Acid and Base Extraction?. Engineering Ideas Clinic. Retrieved from [Link]

• YouTube. (2020). Acid-Base Extraction Tutorial. ChemistryConnected. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Methoxybenzylamine. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Crystallization of pyrimidine compounds. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (2010). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. Organic Letters. Retrieved from [Link]

• ResearchGate. (2022). C2-Selective, Functional-Group-Divergent Amination of Pyrimidines by Enthalpy-Controlled Nucleophilic Functionalization. Journal of the American Chemical Society. Retrieved from [Link]

• Semantic Scholar. (2020). Synthesis of Amidines and Its Application to Pyrimidouracil Synthesis. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Benzenamine, 2-methoxy- (CAS 90-04-0). Retrieved from [Link]

• S. K. Taylor. (n.d.). LIQUID/LIQUID SEPARATION: EXTRACTION OF ACIDS OR BASES FROM NEUTRAL ORGANICS. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Methoxy-N-methylbenzamide. PubChem. Retrieved from [Link]

• Wikipedia. (n.d.). Pyrimidine. Retrieved from [Link]

• National Center for Biotechnology Information. (2002). Direct Isolation of Purines and Pyrimidines From Nucleic Acids Using Sublimation. Astrobiology. Retrieved from [Link]

Sources

• 1. A metal-free synthesis of pyrimidines from amidines with α,β-unsaturated ketones via tandem [3 + 3] annulation and visible-light-enabled photo-oxidation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. Pinner pyrimidine synthesis | PPTX [slideshare.net]
• 4. Pyrimidine - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Pyrimidine synthesis [organic-chemistry.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. uwaterloo.atlassian.net [uwaterloo.atlassian.net]
• 10. m.youtube.com [m.youtube.com]
• 11. web.mnstate.edu [web.mnstate.edu]
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• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. chemimpex.com [chemimpex.com]

Controlling side reactions in palladium-catalyzed couplings of dichloropyrimidines

Status: ONLINE Current Operator: Senior Application Scientist Ticket Queue: RegioselectivitySide-ReactionsProtocol Optimization

Welcome to the Pyrimidine Coupling Support Hub

You are likely here because 2,4-dichloropyrimidine is behaving unpredictably. This substrate is a staple in drug discovery (e.g., kinase inhibitors), yet it presents a classic "choose your own adventure" of reactivity.

This guide is structured as a Level 3 Troubleshooting Manual . We do not just provide recipes; we diagnose the why behind the failure modes (regioselectivity erosion, hydrodehalogenation, and hydrolysis) and provide self-validating protocols to fix them.

Module 1: Regioselectivity Crisis Center

User Issue: "I am targeting the C2 position, but the reaction is occurring at C4 (or I'm getting an inseparable mixture)."

The Diagnostic

In 2,4-dichloropyrimidines, the C4 position is intrinsically more reactive toward oxidative addition than the C2 position .[1]

• Electronic Reason: The C4 position is more electron-deficient (para to one nitrogen, ortho to another) compared to C2 (between two nitrogens, but the LUMO coefficient is typically higher at C4 for nucleophilic attack/oxidative addition).

• The Fix: To hit C4, you follow the current; to hit C2, you must swim upstream using steric override .

Troubleshooting Decision Tree

Figure 1: Decision matrix for selecting catalyst systems based on target regiochemistry.

FAQ: Regioselectivity

Q: Why does my C4-selective reaction contain ~10% C2 product? A: You are likely running the reaction too hot or with a catalyst that is too active.

• Correction: Lower the temperature to 60°C or room temperature. Switch to "Jeffery conditions" (ligand-free Pd(OAc)₂ with TBAB), which has been shown to enhance C4 selectivity to >99:1 by favoring the kinetically distinct oxidative addition at the more accessible C4 site [1].

Q: How do I force the reaction to C2 without blocking C4? A: You must use a catalyst system that makes the C4 approach sterically impossible.

• Correction: Use Pd-NHC complexes (specifically IPr or SIPr ligands). These bulky ligands shield the metal center, making the approach to the unhindered C4 site (paradoxically) less favorable than the C2 site in specific mechanistic manifolds, or they alter the rate-determining step. Recent literature confirms that bulky NHC ligands can invert selectivity to favor C2 [2].[2]

Module 2: The "Ghost Product" (Hydrodehalogenation)

User Issue: "My mass spec shows a peak at [M-34]. The chlorine atom disappeared and was replaced by a hydrogen."[3]

The Diagnostic

This is Hydrodehalogenation .[4][5][6][7] It is a common side reaction in Pd-coupling of electron-deficient heterocycles.

• Mechanism: The Pd(II)-Ar species undergoes

  -hydride elimination (usually from an alkoxide ligand or solvent) to form a Pd-H species, followed by reductive elimination of Ar-H.[6]

The Mechanism of Failure

Figure 2: The hydrodehalogenation cycle. Note that alcohol solvents are the primary fuel for this side reaction.

Troubleshooting Protocol

Variable	The "Danger Zone" (Promotes Dehalogenation)	The "Safe Zone" (Prevents Dehalogenation)
Solvent	Alcohols (MeOH, EtOH, iPrOH). These are hydride donors.	Aprotic Polar (DMF, DMAc, Dioxane, Toluene).
Base	Alkoxides (NaOEt, KOtBu). Strong bases promote -H elim.	Inorganic Carbonates/Phosphates (K₂CO₃, K₃PO₄).
Ligand	Electron-rich, bulky phosphines can sometimes promote this if the coupling is slow.	Bidentate ligands (dppf) often suppress this by enforcing cis-geometry.

Immediate Fix: If you see [M-34], switch your solvent system to anhydrous 1,4-Dioxane and use K₃PO₄ as the base. Remove all traces of alcohols [3].

Module 3: Bis-Coupling (Over-Reaction)

User Issue: "I wanted the mono-coupled product, but I got the di-substituted pyrimidine."

A: This is a stoichiometry and reactivity management issue.

• Stoichiometry: Never use >1.05 equivalents of the boronic acid/amine.

• Mode of Addition: Do not add the catalyst to a mixture of substrate and nucleophile.

  • Correct Protocol: Dissolve the dichloropyrimidine and catalyst first. Add the nucleophile slowly (syringe pump or dropwise) to the reaction mixture. This keeps the concentration of nucleophile low relative to the dichloride.

• Electronic Deactivation: Fortunately, the first coupling usually deactivates the ring. A C4-coupled product is more electron-rich than the starting dichloride, making the remaining C2-Cl bond less reactive toward the next oxidative addition. If you are seeing bis-coupling, your reaction temperature is likely too high, overcoming this electronic barrier.

Module 4: Validated Experimental Protocols

Protocol A: Standard C4-Selective Suzuki Coupling

Best for: Routine synthesis of 4-aryl-2-chloropyrimidines.

• Setup: Flame-dry a 2-neck round bottom flask. Cool under Argon.

• Reagents:

  • 2,4-Dichloropyrimidine (1.0 equiv)

  • Aryl Boronic Acid (1.05 equiv) — Do not exceed.

  • Catalyst: Pd(PPh₃)₄ (3-5 mol%)

  • Base: Na₂CO₃ (2.0 equiv, 2M aqueous solution)

  • Solvent: DME (Dimethoxyethane) or 1,4-Dioxane (degassed).

• Procedure:

  • Dissolve pyrimidine and catalyst in organic solvent. Stir for 5 mins.

  • Add Boronic acid.[3][8][9]

  • Add aqueous base.[10]

  • Heat to 60°C (Not reflux! Reflux promotes bis-coupling).

  • Monitor by TLC/LCMS at 2 hours.

• Workup: Dilute with EtOAc, wash with water. The product is the major spot; unreacted dichloride may remain (this is preferred over bis-product).

Protocol B: C2-Selective Amination (Buchwald-Hartwig)

Best for: Forcing reaction at C2 when C4 is open (High Difficulty).

• Catalyst System: Use Pd(OAc)₂ (2 mol%) + SIPr (N-heterocyclic carbene ligand, 4 mol%).

• Base: KOtBu (1.2 equiv) — Note: Use strictly anhydrous conditions to prevent hydrolysis.

• Solvent: Toluene (Anhydrous).

• Temperature: Room Temperature to 40°C.

• Note: The bulky SIPr ligand creates a "pocket" that disfavors the electronically preferred but sterically slightly more encumbered C4 attack in favor of C2 [2].

References

• Norman, J. P., et al. (2022).[11] Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes. Journal of Organic Chemistry. [11]

• Neufeldt, S. R., et al. (2025). C2-Selective Palladium-Catalyzed Cross-Coupling of 2,4-Dihalopyrimidines. ACS Figshare / NIH.

• Orbach, M., et al. (2011). Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. Organometallics.

Sources

• 1. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines - American Chemical Society [acs.digitellinc.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. A mechanistic investigation of hydrodehalogenation using ESI-MS - Chemical Communications (RSC Publishing) DOI:10.1039/C3CC46271D [pubs.rsc.org]
• 7. Pd-catalysed hydrodehalogenation of aryl chlorides: a mild method for deuteration and detoxification - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. uwindsor.ca [uwindsor.ca]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems [organic-chemistry.org]

Reference Data & Comparative Studies

Crystal Structure Analysis of 2-Aryl-4,5-Dichloropyrimidine Analogs: A Comparative Technical Guide

Executive Summary

The 2-aryl-4,5-dichloropyrimidine scaffold represents a critical "privileged structure" in medicinal chemistry, serving as a precursor for antiviral and anticancer agents. Unlike their symmetric 4,6-dichloro counterparts, the 4,5-dichloro analogs possess inherent asymmetry, leading to unique electronic gradients and regioselective reactivity profiles.

This guide provides a rigorous technical comparison of the structural analysis of these analogs. We move beyond basic characterization to explore the supramolecular assembly,

-stacking energetics, and the critical deviation between theoretical (DFT) models and experimental (SC-XRD) realities.

Part 1: Structural Significance & Comparative Analysis

The Asymmetry Factor: 4,5-Dichloro vs. 4,6-Dichloro

In structural analysis, the positioning of chlorine atoms dictates the crystal packing efficiency and intermolecular interactions.

• 4,6-Dichloropyrimidines (Alternative): These molecules often crystallize in higher symmetry space groups due to their

  molecular symmetry. They typically form inversion dimers linked by C—H[1][2]···N hydrogen bonds, enclosing ring motifs.[1][2]

• 2-Aryl-4,5-Dichloropyrimidines (Focus): The 4,5-substitution pattern breaks symmetry, creating a distinct dipole moment. The C4-Cl bond is significantly more labile and often shows slight elongation in crystal structures compared to C5-Cl due to the activating influence of the adjacent ring nitrogens. This asymmetry frequently drives crystallization into lower symmetry space groups (e.g., P2₁/c or P-1) and promotes "herringbone" or "slipped-stack"

  - interactions rather than simple face-to-face stacking.

Experimental (XRD) vs. Theoretical (DFT) Models

A critical step in validating these structures is comparing Single Crystal X-Ray Diffraction (SC-XRD) data with Density Functional Theory (DFT) predictions (B3LYP/6-311G(d,p) level).

Parameter	SC-XRD (Experimental)	DFT (Gas Phase Calculation)	Deviation Analysis
C4—Cl Bond Length	1.735 – 1.745 Å	1.750 – 1.760 Å	DFT often overestimates bond length due to lack of packing forces.
C5—Cl Bond Length	1.720 – 1.730 Å	1.735 – 1.745 Å	C5-Cl is consistently shorter (stronger) than C4-Cl.
Torsion Angles	Variable (Packing dependent)	Planar (Energy minimum)	Crystal packing forces often induce a 5-15° twist in the aryl ring relative to the pyrimidine plane.
Intermolecular Contacts	Defined Halogen Bonds (Cl[3]···N)	N/A (Single Molecule)	XRD captures critical supramolecular synthons missed by gas-phase DFT.

Part 2: Experimental Protocols

Synthesis & Crystallization Workflow

High-quality crystals are the bottleneck of this analysis. The following protocol minimizes twinning and disorder.

Step 1: Precursor Synthesis Synthesize the 2-aryl-4,5-dichloropyrimidine via Suzuki-Miyaura coupling of 2,4,5-trichloropyrimidine with the appropriate arylboronic acid.

• Critical Control Point: Maintain temperature <60°C to prevent substitution at the C4 position.

Step 2: Crystallization (Vapor Diffusion Method) Direct evaporation often yields amorphous powder for these analogs. Vapor diffusion is the superior alternative.

• Dissolve 20 mg of the pure compound in Dichloromethane (DCM) (Solvent A, 2 mL) in a small vial.

• Place the small vial inside a larger jar containing n-Hexane or Pentane (Solvent B, 10 mL).

• Cap the large jar tightly.

• Mechanism: The volatile anti-solvent (Hexane) diffuses into the DCM, slowly increasing supersaturation.

• Timeline: Harvest crystals after 48–72 hours.

Data Collection & Refinement Strategy

• Radiation Source: Mo K

  ( Å).[1][4] Cu radiation is generally avoided due to high absorption by Chlorine atoms.

• Temperature: 100 K (Cryostream). Room temperature data leads to high thermal ellipsoids for the terminal Cl atoms.

• Refinement Target:

  for observed reflections ( ).

• Disorder Handling: The aryl ring may show rotational disorder. Use PART commands in SHELXL if occupancy is split.

Part 3: Visualization of Structural Logic

The following diagrams illustrate the workflow and the supramolecular logic governing the crystal lattice.

Crystallography Workflow

Figure 1: Optimized workflow for obtaining publication-quality crystallographic data for halogenated pyrimidines.

Supramolecular Interaction Map

Figure 2: Supramolecular interaction map highlighting the competing forces that dictate the final space group and cell dimensions.

Part 4: Advanced Analysis Techniques

To provide a competitive edge over standard reports, integrate Hirshfeld Surface Analysis into your guide.

• Generate the Surface: Map

  (normalized distance) over the molecular surface.

• Interpret the Red Spots:

  • Deep Red: Indicates strong Hydrogen bonds or short contacts (closer than van der Waals radii). In these analogs, look for red spots near the N1/N3 atoms accepting protons or Cl atoms involved in halogen bonding.

  • Faint Red: C—H[4]···

    interactions involving the aryl ring.

• Fingerprint Plots:

  • Look for the characteristic "spikes." A sharp spike at the bottom left indicates Cl···H interactions.

  • Diffuse regions in the center represent

    - stacking (C···C contacts).

References

• BenchChem. (2025).[5] Comparative Reactivity Analysis of 2,5-Dichloro-4,6-pyrimidinediamine and Other Dichloropyrimidines. BenchChem.[5] Link

• Chen, Y., Fang, Z., & Wei, P. (2009).[4] 2,4-Dichloropyrimidine.[4][5][6] Acta Crystallographica Section E. Link

• Medjani, M., et al. (2015).[1] Crystal structure of 4,6-dichloro-5-methylpyrimidine.[1] Acta Crystallographica Section E. Link

• Al-Wahaibi, L.H., et al. (2014). Synthesis, X-ray Diffraction, Thermogravimetric and DFT Analyses of Pyrimidine Derivatives. Molecules.[1][2][4][5][7][8][9][10][11][12][13][14] Link

• Mingazhetdinova, D.O., et al. (2023). Supramolecular interplay: how non-covalent bonds affect the crystal packing of 2-arylmethylidenethiazolo[3,2-a]pyrimidines. CrystEngComm. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Crystal structure of 4,6-di­chloro-5-methyl­pyrimidine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Supra­molecular inter­actions in 2,6-di­amino-4-chloro­pyrimidin-1-ium 5-chloro­salicylate and bis­(2,6-di­amino-4-chloro­pyrimidin-1-ium) naphthalene-1,5-di­sulfonate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. 2,4-Dichloro­pyrimidine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis, X-ray diffraction, thermogravimetric and DFT analyses of pyrimidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synthesis, X-ray Diffraction, Thermogravimetric and DFT Analyses of Pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biointerfaceresearch.com [biointerfaceresearch.com]
• 13. mdpi.com [mdpi.com]
• 14. Crystal structure and Hirshfeld surface analysis of 5,5-di­chloro-2-(di­chloro­meth­yl)-6,6-dimethyl-5,6-di­hydro­pyrimidin-4-amine - PMC [pmc.ncbi.nlm.nih.gov]

HPLC retention time differences between mono- and di-substituted pyrimidines

Executive Summary

In Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), the separation of mono- and di-substituted pyrimidines is governed primarily by the hydrophobic subtraction model and pKa-dependent ionization .

While a general heuristic suggests that di-substitution increases retention time (

) due to increased molecular surface area, this guide demonstrates that the polarity of the substituent is the true determinant.

• Hydrophobic Substituents (Alkyl, Halo): Di-substitution significantly increases

  (e.g., 2,4-dichloropyrimidine elutes later than 2-chloropyrimidine).

• Polar Substituents (Amino, Hydroxyl): Di-substitution often decreases

  or alters selectivity based on pH/pKa interplay.

This guide provides a mechanistic breakdown, comparative data, and a validated protocol for optimizing these separations.

Mechanistic Foundation

To control the separation, one must understand the interaction between the pyrimidine analyte and the C18 stationary phase.

The Separation Mechanism

Pyrimidines are heterocyclic aromatic compounds. The ring itself is relatively polar due to the two nitrogen atoms. Retention in RP-HPLC is driven by the partitioning of the molecule into the hydrophobic C18 stationary phase.[1]

• Mono-substituted: The polar pyrimidine core remains significantly exposed to the mobile phase.

• Di-substituted: If the substituents are non-polar (e.g., -CH3, -Cl), they shield the polar core and increase the lipophilic surface area, increasing the partition coefficient (

  ) and thus retention.

Visualization of Interaction

The following diagram illustrates the differential interaction strength based on substitution patterns.

Figure 1: Mechanistic interaction of pyrimidines with C18 stationary phase. Di-substitution with hydrophobic groups increases interaction strength.

Comparative Analysis: Mono- vs. Di-Substitution

The following data illustrates the retention behavior. Note that LogP (partition coefficient) is the strongest predictor of retention in neutral pH conditions.

Case Study: Hydrophobic Substituents (Halogens/Alkyls)

Adding hydrophobic bulk consistently increases retention.

Compound	Structure	Substitution	LogP (Approx)	Relative Retention	Mechanism
2-Chloropyrimidine	C4H3ClN2	Mono	0.49	Baseline	Moderate hydrophobicity from single -Cl.
2,4-Dichloropyrimidine	C4H2Cl2N2	Di	1.35	+ High	Second -Cl adds significant lipophilicity; elutes later.
2-Methylpyrimidine	C5H6N2	Mono	0.35	Baseline	Methyl group adds slight hydrophobicity.
4,6-Dimethylpyrimidine	C6H8N2	Di	0.95	+ Moderate	Additional methyl group increases carbon load and retention.

Case Study: Polar Substituents (Amino/Hydroxyl)

Adding polar groups can invert the trend or result in mixed-mode retention behavior.

Compound	Structure	Substitution	LogP (Approx)	Relative Retention	Mechanism
2-Aminopyrimidine	C4H5N3	Mono	-0.22	Baseline	Polar amine reduces retention vs. unsubstituted ring.
2,4-Diaminopyrimidine	C4H6N4	Di	-0.65	- Lower	Second amine increases polarity; elutes earlier than mono.

Critical Insight: For ionizable substituents (like -NH2), pH is critical. At pH < pKa, the amine protonates, becoming positively charged, which drastically reduces retention on C18 unless an ion-pairing reagent is used [1].

Validated Experimental Protocol

This protocol is designed to separate a mixture of mono- and di-substituted pyrimidines (specifically halo- or alkyl- derivatives).

Method Parameters[2][3][4]

• Column: C18 (End-capped), 150 x 4.6 mm, 3.5 µm or 5 µm (e.g., Zorbax Eclipse Plus or Phenomenex Luna).

• Mobile Phase A: 20 mM Potassium Phosphate Buffer, pH 7.0 (Neutral pH ensures pyrimidines are largely unionized).

• Mobile Phase B: Acetonitrile (ACN).

• Flow Rate: 1.0 mL/min.[2][3]

• Temperature: 30°C.

• Detection: UV @ 254 nm (Pyrimidines have strong absorbance here).

Gradient Profile

Time (min)	% Mobile Phase B	Phase Description
0.0	5%	Initial equilibration (retain polar mono-substituents).
10.0	60%	Linear ramp to elute hydrophobic di-substituents.
12.0	95%	Wash step (remove highly retained impurities).
12.1	5%	Re-equilibration.
17.0	5%	Ready for next injection.

Workflow Diagram

The following workflow ensures reproducibility and data integrity.

Figure 2: Validated workflow for pyrimidine separation. Note the emphasis on solvent matching and pH control.

Troubleshooting & Optimization

Peak Tailing

Pyrimidines are basic. Residual silanols on the silica support can interact with the nitrogen lone pairs, causing severe tailing.

• Solution: Use a "base-deactivated" or highly end-capped C18 column [2]. Alternatively, add 10-20 mM Triethylamine (TEA) to the mobile phase as a sacrificial base.

Co-elution of Isomers

Di-substituted pyrimidines often have structural isomers (e.g., 2,4-dichloro vs 4,6-dichloro).

• Solution: These isomers often have different dipole moments. If they co-elute on C18, switch to a Phenyl-Hexyl column. The pi-pi interactions between the phenyl phase and the pyrimidine ring provide orthogonal selectivity based on electron density distribution [3].

References

• SIELC Technologies. (n.d.). Separation of 2-Chloropyridine on Newcrom R1 HPLC column. Retrieved from [Link]

• Kazoka, H. (2007).[4] HPLC separation of some purine and pyrimidine derivatives on Chromolith Performance Si monolithic column. Journal of Biochemical and Biophysical Methods, 70(1), 15-21.[4] Retrieved from [Link]

Sources

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. CN114965738A - HPLC-UV detection method for purity of 2,4-diamino-6-hydroxypyrimidine starting material - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. HPLC separation of some purine and pyrimidine derivatives on Chromolith Performance Si monolithic column - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 4,5-Dichloro-2-(2-methoxyphenyl)pyrimidine

Executive Safety Summary

4,5-Dichloro-2-(2-methoxyphenyl)pyrimidine is a functionalized heterocyclic building block commonly used in the synthesis of bioactive pharmaceutical ingredients. Its core structure—a pyrimidine ring activated by two chlorine atoms—renders it electrophilic.

While specific toxicological data for this exact CAS number may be limited in public repositories, Prudent Practices in the Laboratory dictates that we treat it based on its functional group reactivity (halogenated heterocycle).

Critical Hazard Profile (derived from structural analogs):

• Severe Eye Irritant: High risk of corneal damage due to reactive chlorines.

• Skin Sensitizer/Irritant: Potential for nucleophilic aromatic substitution with skin proteins.

• Respiratory Irritant: Fine dusts can cause acute upper respiratory tract inflammation.

Risk Assessment & Biological Logic

To select the correct PPE, one must understand the mechanism of toxicity, not just the regulation.

The Electrophilic Threat

The chlorine atoms at the 4- and 5-positions of the pyrimidine ring are "leaving groups." When this compound contacts biological tissue (mucous membranes, cornea), it can undergo substitution reactions with biological nucleophiles (amines, thiols in proteins).

• Result: This releases hydrochloric acid (HCl) locally and covalently modifies proteins, leading to chemical burns or immune sensitization.

Operational Implication: Standard "splash protection" is insufficient. You need barrier integrity that prevents micro-exposure to dusts and solutions.

Personal Protective Equipment (PPE) Matrix

Do not rely on a "one-size-fits-all" approach. Select PPE based on the state of matter and solvent system.

A. Hand Protection (Glove Selection)

State of Matter	Solvent System	Primary Glove Material	Secondary Layer	Rationale
Solid (Powder)	N/A	Nitrile (5 mil)	None required	Excellent barrier against dry particulates.
Solution	Alcohols / Water	Nitrile (5-8 mil)	Optional	Nitrile resists polar solvents well.
Solution	DCM / Chloroform	Laminate (Silver Shield)	Nitrile (Outer)	Chlorinated solvents permeate nitrile in <2 mins. The laminate provides the chemical barrier; nitrile provides grip.
Solution	DMF / DMSO	Butyl Rubber or Double Nitrile	Nitrile (Outer)	DMF permeates thin nitrile quickly. Double gloving extends breakthrough time.

Expert Tip: Change gloves immediately upon splash. For chlorinated solvents, never trust single-layer nitrile for more than incidental contact.

B. Eye & Face Protection[1][2][3][4][5][6][7][8][9]

• Handling Solid Powder: Chemical Safety Goggles (Indirect Vent) are mandatory.

  • Why? Safety glasses have gaps. Fine electrostatic powders can migrate around lenses and react with the moisture in your eyes.

• Handling Solutions: Safety Glasses with Side Shields are acceptable only if working behind a fume hood sash.

C. Respiratory Protection

• Primary Control: All open handling (weighing, transfer) must occur inside a certified chemical fume hood .

• Secondary (If Hood Unavailable/Cleaning Spills): Use a Half-face respirator with P100 cartridges (HEPA equivalent). N95 masks are insufficient for extended exposure to reactive organic dusts.

PPE Decision Logic (Visualization)

The following diagram illustrates the decision-making process for selecting the appropriate protective gear based on the operational context.

Figure 1: PPE Selection Logic based on physical state and solvent compatibility.

Operational Workflow: From Weighing to Disposal

Handling reactive pyrimidines requires a "Chain of Custody" approach to safety.

Step 1: Preparation & Weighing

• Static Control: Use an ionizing fan or anti-static gun if the powder is fluffy. Static charge can cause powder to "jump" onto gloves or cuffs.

• The "Dirty Hand/Clean Hand" Rule:

  • Left Hand (Dirty): Handles the spatula and chemical container.

  • Right Hand (Clean): Handles the balance door, notebook, and pen.

  • Why? Prevents cross-contamination of the lab environment.

Step 2: Reaction Setup

• Dissolution: Add solvent slowly. The heat of solution is likely low, but always assume exothermicity with reactive intermediates.

• Inert Atmosphere: If using strong nucleophiles (e.g., amines, alkoxides) in the next step, purge with Nitrogen/Argon. Moisture can hydrolyze the chlorines, releasing HCl gas.

Step 3: Decontamination & Waste[1]

• Wipe Down: Do not use dry paper towels to clean the balance area. Use a wet wipe (ethanol or water dampened) to capture dust.

• Quenching (Disposal):

  • Collect solid waste in a dedicated "Hazardous Solid" bin.

  • Do not mix with strong oxidizers (e.g., nitric acid) in the waste stream.

  • Wash all glassware with a dilute base (e.g., 5% Sodium Bicarbonate) before standard washing to neutralize any hydrolyzed HCl.

Emergency Response Protocols

These protocols are self-validating: they rely on immediate dilution and containment.

Scenario	Immediate Action	Expert Rationale
Eye Contact	Flush for 15 minutes immediately. Hold eyelids open.	The chloropyrimidine can react with corneal proteins. Seconds matter to prevent permanent opacity.
Skin Contact	Wash with soap and water.[1][2][3][4] Do not use ethanol.	Ethanol acts as a permeation enhancer, potentially driving the chemical deeper into the dermis.
Spill (Solid)	Cover with wet paper towels. Scoop up.	Wetting prevents dust generation. Do not sweep dry powder.
Inhalation	Move to fresh air.[5][1][6][2][3][7][8][4] Seek medical support if coughing persists.	Delayed pulmonary edema is a risk with halogenated heterocycles.

References

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• PubChem. (n.d.). Compound Summary for Halogenated Pyrimidines (General Class). National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment (29 CFR 1910.132). United States Department of Labor. [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. echemi.com [echemi.com]
• 5. fishersci.com [fishersci.com]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. tcichemicals.com [tcichemicals.com]